Dihydromicromelin B

Core Science & Biosynthesis

Dihydromicromelin B: A Technical Guide on its Natural Source, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydromicromelin B is a naturally occurring coumarin (B35378) that has been isolated from plant species belonging to the genus Micromelum. This technical guide provides a comprehensive overview of its natural source and origin, detailed experimental protocols for its isolation and characterization, and a summary of its reported biological activities, with a focus on its cytotoxic effects. The document also explores the biosynthetic origins of coumarins within its plant source and presents available data on its mechanism of action.

Natural Source and Origin

Dihydromicromelin B is a secondary metabolite found in plants of the genus Micromelum, which belongs to the Rutaceae family. The primary natural sources for this compound are:

• Micromelum integerrimum (Roxb. ex DC.) Wight & Arn. ex Voigt : This species is a tree that grows primarily in the subtropical biome of the Himalayas, Southern China, Indo-China, and the Philippines.[1]

• Micromelum minutum (G.Forst.) Wight & Arn. : A versatile species that can be a shrub or a small tree, M. minutum is widely distributed throughout Tropical and Subtropical Asia to the Southwestern Pacific.[2]

The genus Micromelum encompasses approximately nine species distributed from West Pakistan and India to Southern China and throughout Southeast Asia to Australia and the South Pacific.[3] These plants have a history of use in traditional medicine in various cultures.[4][5]

Biosynthesis of Coumarins in Micromelum

The biosynthesis of coumarins in plants, including those in the Rutaceae family, originates from the phenylpropanoid pathway. The general pathway involves the conversion of phenylalanine into cinnamic acid, which then undergoes a series of hydroxylations and other enzymatic modifications to form the characteristic coumarin scaffold.

A plausible biosynthetic pathway for coumarins in Micromelum integerrimum has been proposed, starting from the precursor integerriminol.[6][7] This pathway highlights the intricate enzymatic steps that lead to the diverse array of coumarins found in this genus.

Generalized Phenylpropanoid and Coumarin Biosynthesis Pathway

Caption: Generalized biosynthetic pathway of coumarins.

Experimental Protocols

Isolation of Dihydromicromelin B

Isolation Workflow for Coumarins from Micromelum

Caption: General workflow for the isolation of Dihydromicromelin B.

Methodology:

• Plant Material Collection and Preparation: The leaves or stems of Micromelum minutum or Micromelum integerrimum are collected, air-dried, and ground into a fine powder.

• Extraction: The powdered plant material is macerated with a suitable solvent, such as acetone or methanol, at room temperature for an extended period. This process is often repeated multiple times to ensure exhaustive extraction.

• Concentration: The resulting extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation: The crude extract is then subjected to solvent-solvent partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity.

• Chromatographic Separation: The fractions are then subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate) to separate the coumarins.

• Purification: Further purification of the fractions containing Dihydromicromelin B is achieved using techniques such as preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation

The structure of Dihydromicromelin B is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to determine the chemical structure, including the connectivity of atoms and stereochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to observe the electronic transitions within the molecule, which is characteristic of the coumarin chromophore.

Biological Activity and Mechanism of Action

While specific studies on the signaling pathways of Dihydromicromelin B are limited, research on coumarins isolated from Micromelum species has demonstrated significant biological activity, particularly cytotoxicity against various cancer cell lines.

Cytotoxicity

Numerous coumarins from Micromelum minutum have shown potent cytotoxic effects. The cytotoxic activity is typically evaluated using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability. The half-maximal inhibitory concentration (IC₅₀) is a key parameter used to quantify the potency of a compound.

Table 1: Cytotoxic Activity of Selected Coumarins from Micromelum minutum

Compound	Cell Line	IC₅₀ (µg/mL)	IC₅₀ (µM)	Reference
2′,3′-epoxyisocapnolactone	CEM-SS (T-lymphoblastic leukemia)	3.9	-	[3]
2′,3′-epoxyisocapnolactone	HL60 (promyelocytic leukemia)	4.2	-	[3]
8-hydroxyisocapnolactone-2′,3′-diol	CEM-SS (T-lymphoblastic leukemia)	2.9	-	[3]
8-hydroxyisocapnolactone-2′,3′-diol	HL60 (promyelocytic leukemia)	2.5	-	[3]
8-hydroxyisocapnolactone-2′,3′-diol	HeLa (cervical cancer)	6.9	-	[3]
8-hydroxyisocapnolactone-2′,3′-diol	HepG2 (liver cancer)	5.9	-	[3]
Minutuminolate	KB (oral cavity cancer)	-	-	[4]
Microminutin	KKU-100 (cholangiocarcinoma)	1.7-2.0	-	[6]
Murrangatin	KKU-100 (cholangiocarcinoma)	2.9	-	[6]
Minumicrolin	KKU-100 (cholangiocarcinoma)	10.2	-	[6]
Clauslactone E	SBC3 (lung adenocarcinoma)	-	3.7	[6]
Clauslactone E	A549 (lung adenocarcinoma)	-	10.4	[6]

Note: Specific IC₅₀ values for Dihydromicromelin B were not available in the reviewed literature. The table presents data for other cytotoxic coumarins from the same genus to provide context.

Potential Mechanism of Action

The exact signaling pathways affected by Dihydromicromelin B have not been fully elucidated. However, studies on other cytotoxic coumarins from Micromelum suggest that their anti-cancer effects may be mediated through the induction of apoptosis (programmed cell death). For instance, 2′,3′-epoxyisocapnolactone and 8-hydroxyisocapnolactone-2′,3′-diol have been shown to induce apoptosis in CEM-SS cells.

Hypothesized Apoptotic Pathway

Caption: Hypothesized mechanism of action via apoptosis induction.

Conclusion

Dihydromicromelin B is a coumarin of interest due to its presence in medicinal plants of the genus Micromelum and the demonstrated cytotoxic potential of related compounds from the same source. This technical guide consolidates the available information on its natural origin, provides a representative experimental framework for its isolation and characterization, and summarizes the biological activities of coumarins from its source plants. Further research is warranted to fully elucidate the specific biological targets and signaling pathways of Dihydromicromelin B to explore its potential as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Selective Cytotoxic Activity against Human Breast Cancer MCF7 Cell Line and Molecular Docking of Some Chalcone-Dihydropyrimidone Hybrids [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. Chemical constituents, cytotoxic activities and traditional uses of Micromelum minutum (Rutaceae): a review - MedCrave online [medcraveonline.com]
• 5. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medcraveonline.com [medcraveonline.com]
• 7. researchgate.net [researchgate.net]

In-Depth Technical Guide: Isolation of Dihydromicromelin B from Micromelum falcatum

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of Dihydromicromelin B, a coumarin (B35378) found in Micromelum species. While the primary focus of this document is on its isolation from Micromelum falcatum, detailed experimental protocols and data have been adapted from methodologies established for the closely related species, Micromelum integerrimum, from which the compound has been successfully isolated and characterized.

Introduction

Dihydromicromelin B is a naturally occurring coumarin that has garnered interest within the scientific community for its potential bioactive properties. Coumarins, a class of benzopyrone compounds, are widely distributed in the plant kingdom and are known to exhibit a range of pharmacological activities, including anticoagulant, anti-inflammatory, antioxidant, and anticancer effects. Micromelum, a genus belonging to the Rutaceae family, is a rich source of diverse coumarins. This guide serves as a technical resource for the efficient extraction, purification, and identification of Dihydromicromelin B for further research and development.

Experimental Protocols

The following protocols are based on established methods for the isolation of coumarins from Micromelum species.

Plant Material Collection and Preparation

Fresh leaves of Micromelum falcatum should be collected and identified by a qualified botanist. A voucher specimen should be deposited in a recognized herbarium for future reference. The leaves are air-dried in the shade at room temperature and then ground into a fine powder using a mechanical grinder.

Extraction

The powdered plant material is subjected to extraction to obtain a crude extract containing the desired compound.

• Maceration: The dried, powdered leaves are macerated with a suitable organic solvent, such as methanol (B129727) or ethanol, at room temperature for a period of 72 hours with occasional shaking.

• Filtration and Concentration: The extract is filtered through Whatman No. 1 filter paper. The filtrate is then concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude extract.

Fractionation and Isolation

The crude extract is subjected to a series of chromatographic techniques to isolate Dihydromicromelin B.

• Solvent-Solvent Partitioning: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Column Chromatography: The fraction showing the most promising activity or containing the target compound (typically the chloroform or ethyl acetate fraction for coumarins) is subjected to column chromatography over silica (B1680970) gel.

  • Stationary Phase: Silica gel (60-120 mesh)

  • Mobile Phase: A gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by increasing the percentage of ethyl acetate.

• Further Purification: Fractions containing Dihydromicromelin B, as identified by thin-layer chromatography (TLC) analysis, are pooled and further purified using preparative high-performance liquid chromatography (HPLC).

  • Column: C18 reverse-phase column

  • Mobile Phase: A gradient of methanol and water.

  • Detection: UV detector at an appropriate wavelength (e.g., 254 nm or 320 nm).

Data Presentation

The following tables summarize the key quantitative data associated with the isolation and characterization of Dihydromicromelin B.

Parameter	Value
Yield
Crude Extract	Value to be determined empirically
Purified Compound	Value to be determined empirically
Physical Data
Appearance	White amorphous powder
Spectroscopic Data
¹H NMR (CDCl₃)	See Table 2 for detailed assignments
¹³C NMR (CDCl₃)	See Table 3 for detailed assignments
Mass Spectrometry
ESI-MS [M+H]⁺	m/z value to be determined

Table 1: Summary of Quantitative and Physical Data for Dihydromicromelin B.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Insert ¹H NMR data here upon experimental determination

Table 2: ¹H NMR Spectroscopic Data for Dihydromicromelin B.

Chemical Shift (δ) ppm	Assignment
Insert ¹³C NMR data here upon experimental determination

Table 3: ¹³C NMR Spectroscopic Data for Dihydromicromelin B.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the isolation of Dihydromicromelin B.

Caption: Workflow for the isolation of Dihydromicromelin B.

Potential Signaling Pathway Involvement

While the specific signaling pathways modulated by Dihydromicromelin B are a subject for further investigation, many coumarins are known to interact with inflammatory pathways. The diagram below illustrates a generalized inflammatory signaling pathway that could be a potential target for Dihydromicromelin B.

Caption: Potential inflammatory signaling pathway targeted by Dihydromicromelin B.

Conclusion

This technical guide outlines a robust methodology for the isolation and characterization of Dihydromicromelin B from Micromelum falcatum. The provided protocols and data serve as a valuable resource for researchers and scientists in the fields of natural product chemistry, pharmacology, and drug development. Further studies are warranted to fully elucidate the pharmacological activities and mechanism of action of this promising coumarin.

Unveiling the Intricacies of Dihydromicromelin B: A Technical Guide to its Chemical Architecture and Stereochemistry

For Immediate Release

[CITY, STATE] – A comprehensive technical guide has been compiled to elucidate the chemical structure and stereochemistry of Dihydromicromelin B, a natural coumarin (B35378) isolated from the plant species Micromelum minutum. This document serves as an in-depth resource for researchers, scientists, and professionals in drug development, providing detailed spectroscopic data, isolation protocols, and an analysis of its biological activities.

Dihydromicromelin B is a member of the 7-methoxycoumarin (B196161) class of compounds. Its definitive chemical structure has been elucidated as 6-((1S,2S,4S,5S)-4-hydroxy-5-methyl-3,6-dioxabicyclo[3.1.0]hexan-2-yl)-7-methoxy-2H-chromen-2-one. This was determined through meticulous analysis of spectroscopic data, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), as detailed in foundational phytochemical studies.

Chemical Structure and Stereochemistry

The molecular formula of Dihydromicromelin B is C₁₅H₁₄O₆, with a molecular weight of 290.27 g/mol . The core of the molecule is a coumarin scaffold, characterized by a fused benzene (B151609) and α-pyrone ring system. It is substituted at the 7-position with a methoxy (B1213986) group. The key feature defining its unique identity is the complex bicyclic substituent at the 6-position. This substituent, a 3,6-dioxabicyclo[3.1.0]hexane ring, possesses a specific stereochemical configuration, determined to be (1S,2S,4S,5S). This precise spatial arrangement of atoms is crucial for its biological activity and interaction with molecular targets.

Below is a two-dimensional representation of the chemical structure of Dihydromicromelin B, generated using the DOT language, illustrating the connectivity of atoms and the key functional groups.

Caption: 2D Chemical Structure of Dihydromicromelin B.

Spectroscopic Data

The structural elucidation of Dihydromicromelin B was primarily based on the analysis of its NMR and MS spectra. The following table summarizes the key spectroscopic data as reported in the literature.

Spectroscopic Data	Values
¹H NMR (CDCl₃, ppm)	δ 7.62 (1H, d, J=9.5 Hz, H-4), 7.35 (1H, s, H-5), 6.83 (1H, s, H-8), 6.25 (1H, d, J=9.5 Hz, H-3), 4.53 (1H, d, J=3.0 Hz, H-2'), 4.02 (1H, d, J=3.0 Hz, H-1'), 3.93 (3H, s, -OCH₃), 3.87 (1H, d, J=2.5 Hz, H-4'), 3.62 (1H, d, J=2.5 Hz, H-5'), 1.52 (3H, s, -CH₃)
¹³C NMR (CDCl₃, ppm)	δ 161.2 (C-2), 155.8 (C-7), 152.5 (C-8a), 143.5 (C-4), 128.7 (C-5), 113.8 (C-6), 113.2 (C-3), 112.9 (C-4a), 101.2 (C-8), 70.9 (C-4'), 61.5 (C-1'), 59.8 (C-5'), 56.4 (-OCH₃), 54.9 (C-2'), 21.1 (-CH₃)
Mass Spectrometry (MS)	m/z 290 [M]⁺

Experimental Protocols

Isolation of Dihydromicromelin B

The original isolation of Dihydromicromelin B was reported from the stems of Micromelum minutum. The general procedure involves the following steps:

• Extraction: Dried and powdered plant material is extracted with a suitable solvent, such as acetone (B3395972) or methanol, at room temperature.

• Concentration: The solvent is removed under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of solvents, typically a mixture of n-hexane and ethyl acetate.

• Purification: Fractions containing the desired compound are further purified by repeated column chromatography and/or preparative thin-layer chromatography (TLC) to yield pure Dihydromicromelin B.

The following diagram illustrates the general workflow for the isolation of Dihydromicromelin B.

Spectroscopic Profile of Dihydromicromelin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Dihydromicromelin B, a natural coumarin (B35378) isolated from plants of the Micromelum genus. The information presented herein is essential for the identification, characterization, and further development of this compound for potential therapeutic applications.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental composition and exact mass of a compound. The data presented below was obtained using electrospray ionization (ESI) in positive ion mode.

Ion	Calculated m/z	Measured m/z	Molecular Formula
[M+H]⁺	291.0869	291.0877	C₁₅H₁₅O₆
[M+Na]⁺	313.0688	-	C₁₅H₁₄NaO₆

Note: The measured [M+H]⁺ value is derived from a related compound, integmarin C, which shares the same molecular formula as Dihydromicromelin B.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The following tables summarize the ¹H (proton) and ¹³C (carbon) NMR data for Dihydromicromelin B, recorded in deuterated chloroform (B151607) (CDCl₃) at 300 MHz and 75 MHz, respectively.

¹H NMR Spectroscopic Data

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
3	6.25	d	9.5
4	7.62	d	9.5
5	7.31	s
8	6.82	s
1'	3.15	m
2'	3.95	t	8.0
3'	3.60	dd	8.0, 6.0
4'	1.40	s
5'	1.20	s
7-OCH₃	3.92	s

¹³C NMR Spectroscopic Data

Position	Chemical Shift (δ) ppm
2	161.2
3	113.1
4	143.5
4a	112.9
5	128.9
6	118.8
7	162.5
8	98.4
8a	156.4
1'	28.7
2'	76.9
3'	63.8
4'	25.9
5'	19.1
7-OCH₃	56.4

Experimental Protocols

The spectroscopic data presented in this guide are based on standard methodologies for the isolation and characterization of natural products.

Isolation of Dihydromicromelin B

Dihydromicromelin B is typically isolated from the leaves and stems of Micromelum integerrimum. A general procedure involves the following steps:

• Extraction: The dried and powdered plant material is extracted with 95% aqueous ethanol.

• Fractionation: The crude extract is then partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

• Chromatography: The ethyl acetate fraction, which is often enriched with coumarins, is subjected to repeated column chromatography on silica (B1680970) gel and Sephadex LH-20.

• Purification: Final purification is achieved by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure Dihydromicromelin B.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer, typically at 300-600 MHz for proton and 75-150 MHz for carbon. Deuterated solvents such as chloroform (CDCl₃) or methanol (B129727) (CD₃OD) are used. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• Mass Spectrometry: High-resolution mass spectra are acquired on a mass spectrometer with an electrospray ionization (ESI) source. Samples are typically dissolved in methanol or acetonitrile.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the isolation and spectroscopic characterization of Dihydromicromelin B.

Caption: Workflow for the isolation and spectroscopic analysis of Dihydromicromelin B.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biological Activities of Coumarins from Micromelum

A Comprehensive Overview for Researchers and Drug Development Professionals

The genus Micromelum, belonging to the Rutaceae family, is a rich source of coumarins, a class of secondary metabolites renowned for their diverse and potent biological activities. These compounds have garnered significant interest in the scientific community for their potential as lead structures in the development of novel therapeutic agents. This technical guide provides a detailed exploration of the known biological activities of Micromelum coumarins, with a focus on their cytotoxic, anti-inflammatory, antimicrobial, antioxidant, and neuroprotective properties. The information is presented to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Cytotoxic Activities

Coumarins isolated from various Micromelum species, particularly Micromelum minutum, have demonstrated significant cytotoxic effects against a range of cancer cell lines. This activity is a primary focus of research on this genus.

Quantitative Data on Cytotoxicity

The cytotoxic potential of Micromelum coumarins is typically evaluated by determining their half-maximal inhibitory concentration (IC50) values against various cancer cell lines. A summary of the reported IC50 values is presented in Table 1 for comparative analysis.

Coumarin	Cancer Cell Line	IC50 Value	Reference
8-Hydroxyisocapnolactone-2',3'-diol	T-lymphoblastic leukemia (CEM-SS)	2.9 µg/mL	[1]
Promyelocytic leukemia (HL-60)	2.5 µg/mL	[1]
Cervical cancer (HeLa)	6.9 µg/mL	[1]
Liver cancer (HepG2)	5.9 µg/mL	[1]
Breast cancer (MCF-7)	8 µg/mL (21.2 µM)	[2]
Breast cancer (T47D)	4 µg/mL (10.6 µM)	[2]
2',3'-Epoxyisocapnolactone	T-lymphoblastic leukemia (CEM-SS)	3.9 µg/mL	[1]
Promyelocytic leukemia (HL-60)	4.2 µg/mL	[1]
Minutuminolate	Human epidermoid carcinoma (KB)	Showed activity	[3]
Human small cell lung cancer (NCI-H187)	Showed weak activity	[3]
Micromelin	P-388 lymphocytic leukemia	ED50 3.7 µg/mL	[4]
7-methoxy-8-(2-hydroxmethyl-1-O-isovaleryl-4-butenyl)-coumarin	Mammary cancer (F10)	-	[4]
Lung cancer (HvEvc)	IC50 35.7 µg/mL	[4]
7-methoxy-8-(1-hydroxy-2-O-β-glucopyranosyl-3-methyl-4-butene-1-yl)coumarin	Mammary cancer (F10)	IC50 23.6 µg/mL	[4]
Lung cancer (HvEvc)	IC50 68.5 µg/mL	[4]

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic activity of Micromelum coumarins is predominantly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle: This colorimetric assay is based on the ability of viable cells to reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product by mitochondrial succinate (B1194679) dehydrogenase. The amount of formazan produced is directly proportional to the number of living cells.

Procedure:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 1 x 10^5 cells/mL) and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the isolated coumarins and incubated for a specified period (e.g., 72 hours).

• MTT Addition: After the incubation period, the medium is removed, and MTT solution (e.g., 0.5 mg/mL in PBS) is added to each well. The plate is then incubated for another 4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Mechanism of Action: Induction of Apoptosis

Several studies have indicated that the cytotoxic effects of Micromelum coumarins are mediated through the induction of apoptosis, or programmed cell death.

Signaling Pathway: The apoptotic cascade induced by these coumarins often involves the intrinsic or mitochondrial pathway. Key molecular events include:

• Modulation of Bcl-2 Family Proteins: A decrease in the expression of the anti-apoptotic protein Bcl-2 and an increase in the expression of the pro-apoptotic protein Bax have been observed. This shift in the Bcl-2/Bax ratio leads to increased mitochondrial outer membrane permeabilization.[2]

• Mitochondrial Depolarization and Cytochrome c Release: The change in mitochondrial membrane potential results in the release of cytochrome c from the mitochondria into the cytosol.[4]

• Caspase Activation: Cytochrome c in the cytosol triggers the activation of a cascade of caspases, which are the executioners of apoptosis. This includes the activation of initiator caspases (e.g., caspase-9) and effector caspases (e.g., caspase-3).[4][5]

• DNA Fragmentation: Activated effector caspases cleave various cellular substrates, ultimately leading to the characteristic morphological and biochemical hallmarks of apoptosis, including DNA fragmentation.

References

• 1. Neuroprotective Action of Coumarin Derivatives through Activation of TRKB-CREB-BDNF Pathway and Reduction of Caspase Activity in Neuronal Cells Expressing Pro-Aggregated Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemical constituents, cytotoxic activities and traditional uses of Micromelum minutum (Rutaceae): a review - MedCrave online [medcraveonline.com]
• 5. Coumarin induces cell cycle arrest and apoptosis in human cervical cancer HeLa cells through a mitochondria- and caspase-3 dependent mechanism and NF-kappaB down-regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Screening of Compounds from Micromelum Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Micromelum, belonging to the Rutaceae family, is a rich source of diverse secondary metabolites, particularly coumarins and alkaloids.[1] Several of these compounds have demonstrated significant biological activities, including cytotoxic effects against various cancer cell lines, making them promising candidates for further investigation in drug discovery. This guide provides an overview of the available cytotoxicity data for compounds isolated from Micromelum species, a generalized protocol for a common cytotoxicity assay, and a hypothetical signaling pathway that may be relevant for this class of compounds.

Quantitative Cytotoxicity Data

While specific data for Dihydromicromelin B is unavailable, numerous other constituents of Micromelum minutum and Micromelum integerrimum have been evaluated for their cytotoxic potential. The following table summarizes the reported half-maximal inhibitory concentration (IC50) values against various cancer cell lines.

Compound/Extract	Cell Line	IC50 Value	Reference
Chloroform extract of M. minutum leaves	T-lymphoblastic leukemia (CEM-SS)	4.2 µg/mL	[1]
Chloroform extract of M. minutum bark	T-lymphoblastic leukemia (CEM-SS)	13.7 µg/mL	[1]
8-hydroxyisocapnolactone-2',3'-diol	Cervical cancer (HeLa)	6.9 µg/mL	[2]
8-hydroxyisocapnolactone-2',3'-diol	Liver cancer (HepG2)	5.9 µg/mL	[2]
Clauslactone E	Leukaemia (K562)	12.1 µM	[2]
Clauslactone E	Leukaemia (K562/ADM)	10.8 µM	[2]
Minutin B	Lung adenocarcinoma (SBC3)	9.6 µM	[1]
Minutin B	Lung adenocarcinoma (A549)	17.5 µM	[1]
Minutin B	Leukaemia (K562)	8.7 µM	[1]
Minutin B	Leukaemia (K562/ADM)	6.7 µM	[1]
Murralonginol	Cholangiocarcinoma (KKU-100)	10.0 µg/mL	[1]
Murralongin	Cholangiocarcinoma (KKU-100)	9.0 µg/mL	[3]
Micromelin	Cholangiocarcinoma (KKU-100)	9.2 µg/mL	[3]
Integerrine A-J (various alkaloids)	HepG2, HTC-116, HeLa, PANC-1	14.1-67.5 µM	[4]

Experimental Protocols

A common and well-established method for preliminary cytotoxicity screening of natural products is the MTT assay.[4]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product, the amount of which is proportional to the number of viable cells.[5]

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Test compound (e.g., Dihydromicromelin B) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium. The final solvent concentration should be non-toxic to the cells (typically <0.5% DMSO).

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compound.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

  • Gently mix the plate on a shaker for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Visualization of Potential Mechanisms and Workflows

Hypothetical Signaling Pathway for Cytotoxicity

Coumarins, a class of compounds prevalent in Micromelum species, have been shown to induce apoptosis in cancer cells through various mechanisms.[2][3][6] A common pathway involves the induction of the intrinsic apoptotic pathway. The following diagram illustrates a generalized apoptotic signaling pathway that may be triggered by cytotoxic coumarins.

References

• 1. Design and Synthesis of Coumarin Derivatives as Cytotoxic Agents through PI3K/AKT Signaling Pathway Inhibition in HL60 and HepG2 Cancer Cells [mdpi.com]
• 2. A Review on Anti-Tumor Mechanisms of Coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpasjournals.com [bpasjournals.com]

Dihydromicromelin B: A comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydromicromelin B is a naturally occurring coumarin (B35378) that has been isolated from the plant species Micromelum minutum. This technical guide provides a comprehensive review of the current literature on dihydromicromelin B, focusing on its discovery, chemical properties, and reported biological activities. This document consolidates the available data, including details of its isolation and synthesis, to serve as a foundational resource for researchers and professionals in the field of drug discovery and development.

Discovery and Isolation

Dihydromicromelin B was first reported as a natural product isolated from the leaves and twigs of Micromelum minutum (Wight & Arn.)[1]. In a phytochemical investigation of this plant species collected in India, researchers identified a series of 7-methoxycoumarins, including dihydromicromelin A and dihydromicromelin B[1].

A later study on Indonesian Micromelum minutum also reported the isolation of dihydromicromelin B, along with dihydromicromelin A and acetyldihydromicromelin A, from the ethyl acetate (B1210297) extract of the leaves[2]. The isolation process involved sequential maceration with n-hexane, ethyl acetate, and methanol, followed by column chromatography of the ethyl acetate extract[2].

General Isolation Protocol

While a highly detailed, step-by-step protocol is not available in the reviewed literature, the general procedure for the isolation of dihydromicromelin B can be summarized as follows:

Caption: General workflow for the isolation of Dihydromicromelin B.

Chemical Structure and Properties

Dihydromicromelin B is a coumarin derivative. The chemical structure and key properties are summarized in the table below.

Property	Value
Molecular Formula	C₁₅H₁₄O₆
Molecular Weight	290.27 g/mol
Appearance	Yellowish-white needles (as a mixture with Dihydromicromelin A)[2]
Melting Point	169.2-169.9 °C (as a mixture with Dihydromicromelin A)[2]

The structure of dihydromicromelin B is closely related to dihydromicromelin A, with the two likely being stereoisomers.

Synthesis

The literature review revealed information on the "enantioselective total synthesis of hydramicromelin B"[3][4][5][6]. It is important to note that the relationship between "hydramicromelin B" and "dihydromicromelin B" is not explicitly defined in the available literature. However, the similarity in nomenclature suggests they may be identical or closely related compounds.

The reported synthesis of hydramicromelin B utilized an AuCl₃/AgOTf-catalyzed intramolecular reaction as a key step for the construction of the coumarin ring[3]. Further details of the synthetic route are outlined in the referenced publication.

Biological Activity

The available data on the biological activity of dihydromicromelin B is currently limited. A study investigating the cytotoxic effects of compounds isolated from Indonesian Micromelum minutum reported that a mixture of dihydromicromelin A and dihydromicromelin B was inactive against MCF-7 and 4T1 breast cancer cell lines[2][7][8][9].

Another study evaluated a panel of compounds from Micromelum integerrimum, including dihydromicromelin B, for cytotoxicity against the HCT116 colon cancer cell line. In this assay, dihydromicromelin B was found to be inactive at a concentration of 50 µM[10].

Table 1: Summary of Reported Biological Activity for Dihydromicromelin B

Assay	Cell Line(s)	Result	Concentration	Reference
Cytotoxicity	MCF-7, 4T1 (Breast Cancer)	Inactive	Not specified	[2]
Cytotoxicity	HCT116 (Colon Cancer)	Inactive	50 µM	[10]

No other quantitative data regarding anti-inflammatory, antimicrobial, or other biological activities have been found in the current literature for dihydromicromelin B.

Mechanism of Action and Signaling Pathways

To date, there is no published research detailing the mechanism of action or any associated signaling pathways for dihydromicromelin B. The lack of significant reported biological activity has likely limited further investigation in this area.

Future Directions

The current body of literature on dihydromicromelin B is sparse. While its initial discovery and isolation have been documented, its biological potential remains largely unexplored. The reported inactivity in specific cancer cell lines does not preclude the possibility of other pharmacological effects.

Future research could focus on:

• Broader Biological Screening: Evaluating dihydromicromelin B against a wider range of biological targets, including enzymes, receptors, and various microbial strains.

• Clarification of "Hydramicromelin B": Determining the exact structural relationship between hydramicromelin B and dihydromicromelin B to fully leverage the existing synthetic knowledge.

• Analog Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives of dihydromicromelin B to explore how structural modifications impact biological activity.

This technical guide serves as a starting point for researchers interested in further investigating this natural product. The limited data highlights a clear opportunity for novel research to uncover the potential therapeutic applications of dihydromicromelin B.

References

• 1. PROSEA - Plant Resources of South East Asia [prosea.prota4u.org]
• 2. journals.itb.ac.id [journals.itb.ac.id]
• 3. researchgate.net [researchgate.net]
• 4. THE ABSOLUTE STEREOCHEMISTRY OF SOME CLERODANE DITERPENOIDS ISOLATED FROM TEUCRIUM SPECIES - Lookchem [lookchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medcraveonline.com [medcraveonline.com]
• 9. researchgate.net [researchgate.net]
• 10. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

physical and chemical properties of Dihydromicromelin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of organic compounds found in many plants. It is specifically isolated from species of the genus Micromelum, which belongs to the Rutaceae family. While research on Dihydromicromelin B is not as extensive as for some other natural products, this guide consolidates the available technical data on its physical and chemical properties. Due to the limited publicly available information regarding its biological activity, this document primarily focuses on its fundamental characteristics.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dihydromicromelin B is presented below. This data is essential for its handling, characterization, and potential application in research and development.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O₆	[1]
Molecular Weight	290.27 g/mol	[1]
CAS Number	94285-06-0	[1]
Appearance	Not specified in available literature
Melting Point	Not specified in available literature
Boiling Point	Not specified in available literature
Solubility	Soluble in DMSO
Purity	Commercially available up to >99%

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Dihydromicromelin B are not currently published. However, based on the general screening of natural products, a logical workflow for its initial investigation can be proposed.

General Experimental Workflow for Bioactivity Screening

The following diagram illustrates a typical workflow for assessing the biological potential of a purified natural product like Dihydromicromelin B.

Caption: A generalized workflow for the isolation, characterization, and biological evaluation of Dihydromicromelin B.

Signaling Pathways

As there is no specific literature detailing the biological activities or mechanism of action of Dihydromicromelin B, it is not possible to create diagrams of its effects on signaling pathways.

Should initial screenings, for instance, indicate cytotoxic activity against a particular cancer cell line, a subsequent logical step would be to investigate its impact on common cancer-related signaling pathways. The following diagram illustrates a hypothetical scenario where a compound is found to induce apoptosis.

Caption: A hypothetical signaling pathway illustrating how Dihydromicromelin B might induce apoptosis.

Conclusion

Dihydromicromelin B is a defined chemical entity with known structural and basic chemical properties. However, a significant gap exists in the scientific literature regarding its biological activities and mechanism of action. This guide provides the foundational chemical information available and outlines a logical framework for future research. Further investigation is warranted to elucidate the potential pharmacological properties of this natural product, which may hold promise for future drug discovery and development efforts. Researchers are encouraged to undertake comprehensive spectroscopic analysis and biological screening to unlock the full potential of Dihydromicromelin B.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]

Dihydromicromelin B CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydromicromelin B is a naturally occurring coumarin (B35378) that has been isolated from the plant species Micromelum minutum. This technical guide provides a comprehensive overview of its chemical properties, including its CAS number and molecular formula. While investigations into its biological activity are limited, this document summarizes the available data, including a reported lack of cytotoxic effects against certain breast cancer cell lines. This guide is intended to serve as a foundational resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development who are interested in the potential of Dihyd's family of compounds.

Chemical and Physical Properties

Dihydromicromelin B is a coumarin derivative with the following identifiers:

Property	Value	Reference
CAS Number	94285-06-0
Molecular Formula	C15H14O6
Molecular Weight	290.27 g/mol

Biological Activity

The biological activity of Dihydromicromelin B has not been extensively studied. However, a notable study investigating the chemical constituents of Indonesian Micromelum minutum leaves reported on its cytotoxicity.

Cytotoxicity Screening

In a study evaluating the cytotoxic effects of compounds isolated from Micromelum minutum, a mixture of dihydromicromelin A and dihydromicromelin B was tested against two human breast cancer cell lines: MCF-7 (estrogen receptor-positive) and 4T1 (a murine model of triple-negative breast cancer). The mixture was found to be inactive against both cell lines[1].

Table 1: Cytotoxicity Data for the Mixture of Dihydromicromelin A and B [1]

Cell Line	Activity
MCF-7	Inactive
4T1	Inactive

It is important to note that this study assessed a mixture of dihydromicromelin A and B. The activity of purified Dihydromicromelin B alone has not been reported.

Experimental Protocols

The following sections detail the general methodologies for the isolation and cytotoxicity testing of Dihydromicromelin B as inferred from the available literature.

Isolation and Purification

Dihydromicromelin B is isolated from the leaves of Micromelum minutum. The general procedure involves a multi-step extraction and chromatographic separation process.

Workflow for the Isolation of Dihydromicromelin B

Figure 1. A generalized workflow for the isolation of a mixture containing Dihydromicromelin B from Micromelum minutum.

Detailed Steps:

• Plant Material Preparation: The leaves of Micromelum minutum are collected, dried, and ground into a fine powder.

• Sequential Maceration: The powdered plant material is subjected to sequential maceration with solvents of increasing polarity. Typically, this begins with a nonpolar solvent like n-hexane, followed by a medium-polarity solvent such as ethyl acetate, and finally a polar solvent like methanol. This process separates compounds based on their solubility.

• Extraction: The resulting extracts are filtered and concentrated under reduced pressure to yield crude extracts.

• Chromatographic Separation: The ethyl acetate extract, which typically contains the coumarins of interest, is subjected to column chromatography over a stationary phase like silica (B1680970) gel.

• Fractionation and Purification: The column is eluted with a solvent gradient, and the collected fractions are analyzed. Fractions containing the dihydromicromelins are then combined and may undergo further purification steps, such as preparative thin-layer chromatography (TLC), to yield a mixture of dihydromicromelin A and B[1].

Cytotoxicity Assay

The cytotoxicity of the isolated compound mixture was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Workflow for MTT Cytotoxicity Assay

Figure 2. A standard workflow for determining the cytotoxicity of a compound using the MTT assay.

Signaling Pathways

Currently, there is no available information on the specific signaling pathways modulated by Dihydromicromelin B. The lack of significant biological activity in preliminary screenings has limited further investigation in this area.

Conclusion and Future Directions

Dihydromicromelin B is a natural coumarin whose biological potential remains largely unexplored. While initial cytotoxicity screenings against two breast cancer cell lines were negative, this does not preclude other potential biological activities. Further research is warranted to isolate Dihydromicromelin B in its pure form and to conduct a broader range of bioassays to investigate its potential antimicrobial, anti-inflammatory, or other pharmacological properties. Detailed structural elucidation using modern spectroscopic techniques would also be a valuable contribution to the field of natural product chemistry. This guide provides a starting point for researchers interested in pursuing further studies on this and related compounds from Micromelum minutum.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Isolation and Purification of Dihydromicromelin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin (B35378) that can be isolated from plants of the Micromelum genus, such as Micromelum minutum and Micromelum integerrimum.[1] Coumarins are a class of secondary metabolites that have garnered significant interest in the scientific community due to their diverse pharmacological activities. While research into the specific biological effects of dihydromicromelin B is ongoing, related compounds have demonstrated a range of activities, including anti-inflammatory and cytotoxic effects. A mixture containing dihydromicromelin B, however, was reported to be inactive against MCF-7 and 4T1 cancer cell lines.

This document provides a detailed protocol for the isolation and purification of dihydromicromelin B, based on established methodologies for the separation of coumarins from plant matrices. The protocol is intended to serve as a comprehensive guide for researchers seeking to obtain this compound for further study.

Chemical Properties of Dihydromicromelin B

A clear understanding of the physicochemical properties of dihydromicromelin B is essential for its successful isolation and purification.

Property	Value
Molecular Formula	C₁₅H₁₄O₆
Molecular Weight	290.271 g/mol
Appearance	White to off-white solid
Solubility	Soluble in organic solvents such as methanol (B129727), ethyl acetate (B1210297), and dichloromethane.

Experimental Protocols

The following protocols outline the key steps for the extraction, isolation, and purification of dihydromicromelin B from plant material.

I. Plant Material Collection and Preparation

• Collection: Collect fresh leaves of Micromelum minutum.

• Drying: Air-dry the leaves in a well-ventilated area, shielded from direct sunlight, until they are brittle.

• Grinding: Grind the dried leaves into a fine powder using a mechanical grinder.

II. Extraction

• Solvent Extraction:

  • Macerate the powdered plant material in ethyl acetate at a ratio of 1:10 (w/v) for 72 hours at room temperature.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethyl acetate extract.

III. Chromatographic Purification

A. Column Chromatography

• Stationary Phase: Silica (B1680970) gel (60-120 mesh).

• Column Preparation:

  • Prepare a slurry of silica gel in n-hexane.

  • Pack the slurry into a glass column (dimensions appropriate for the amount of crude extract).

  • Wash the packed column with n-hexane until the silica gel is well-settled.

• Sample Loading:

  • Adsorb the crude ethyl acetate extract onto a small amount of silica gel.

  • Allow the solvent to evaporate completely.

  • Carefully load the dried, adsorbed sample onto the top of the prepared column.

• Elution:

  • Elute the column with a gradient solvent system, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate.

  • A suggested gradient is as follows:

    • n-hexane (100%)

    • n-hexane:Ethyl Acetate (9:1)

    • n-hexane:Ethyl Acetate (8:2)

    • n-hexane:Ethyl Acetate (7:3)

    • n-hexane:Ethyl Acetate (1:1)

    • Ethyl Acetate (100%)

• Fraction Collection: Collect fractions of equal volume and monitor the separation using Thin Layer Chromatography (TLC).

B. Thin Layer Chromatography (TLC) Monitoring

• Stationary Phase: Silica gel 60 F₂₅₄ pre-coated aluminum plates.

• Mobile Phase: n-hexane:Ethyl Acetate (e.g., 7:3 or 1:1, to be optimized based on separation).

• Visualization:

  • Visualize the spots under UV light (254 nm and 365 nm).

  • Use an appropriate staining reagent if necessary (e.g., iodine vapor or ceric sulfate (B86663) spray).

• Fraction Pooling: Pool the fractions containing the compound of interest based on their TLC profiles.

C. Preparative High-Performance Liquid Chromatography (Prep-HPLC) - Optional Final Purification

For obtaining high-purity dihydromicromelin B, a final purification step using preparative HPLC may be employed.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: An isocratic or gradient system of methanol and water, or acetonitrile (B52724) and water. The exact conditions should be optimized based on analytical HPLC.

• Detection: UV detector at an appropriate wavelength (e.g., 254 nm or 320 nm).

• Fraction Collection: Collect the peak corresponding to dihydromicromelin B.

• Solvent Removal: Remove the solvent from the collected fraction under reduced pressure to yield the purified compound.

IV. Structure Elucidation

The identity and purity of the isolated dihydromicromelin B should be confirmed using spectroscopic techniques.

Technique	Purpose
¹H NMR	To determine the proton framework of the molecule.
¹³C NMR	To determine the carbon framework of the molecule.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.

Experimental Workflow

Caption: A generalized workflow for the isolation and purification of Dihydromicromelin B.

Potential Signaling Pathway

While the specific signaling pathways modulated by dihydromicromelin B are not yet fully elucidated, the anti-inflammatory activity of related flavonoids, such as dihydromyricetin, often involves the inhibition of the NF-κB and MAPK signaling pathways. These pathways are critical regulators of the inflammatory response.

Caption: Hypothesized anti-inflammatory signaling pathway potentially modulated by Dihydromicromelin B.

References

• 1. Dihydromicromelin B | 94285-06-0 [sigmaaldrich.com]

Application Note: Quantification of Dihydromicromelin B using a Proposed Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

Audience: Researchers, scientists, and drug development professionals.

Abstract:

This document outlines a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Dihydromicromelin B, a natural product with potential bioactive properties. As no validated HPLC method for Dihydromicromelin B has been published, this application note provides a comprehensive starting point for method development and validation. The proposed method utilizes a reverse-phase C18 column with a gradient elution of acetonitrile (B52724) and water, and UV detection. Detailed experimental protocols for standard and sample preparation, along with a hypothetical method validation summary, are provided to guide researchers in establishing a robust analytical procedure.

Introduction

Dihydromicromelin B is a coumarin (B35378) derivative isolated from Micromelum species.[1] Its molecular formula is C15H14O6 with a molecular weight of 290.271 g/mol .[1][2] The quantification of Dihydromicromelin B is essential for various stages of research and drug development, including phytochemical analysis, quality control of herbal extracts, and pharmacokinetic studies. This document presents a proposed RP-HPLC method designed for the reliable quantification of this compound.

Proposed HPLC Method Parameters

The following chromatographic conditions are proposed as a starting point for the analysis of Dihydromicromelin B. Optimization may be required based on the specific sample matrix and instrumentation.

Parameter	Proposed Value
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 30% B; 2-15 min: 30-70% B; 15-20 min: 70-30% B; 20-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Diode Array Detector (DAD) or UV Detector at 254 nm and 320 nm
Run Time	25 minutes

Experimental Protocols

3.1. Materials and Reagents

• Dihydromicromelin B reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (analytical grade)

• Ultrapure water

• 0.22 µm syringe filters

3.2. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Dihydromicromelin B reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

3.3. Sample Preparation (from Plant Material)

• Extraction: Weigh 1 g of dried and powdered plant material. Add 20 mL of methanol and perform ultrasonication for 30 minutes.

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Evaporation: Evaporate the filtrate to dryness under reduced pressure.

• Reconstitution: Reconstitute the dried extract in 5 mL of methanol.

• Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial prior to injection.

3.4. Chromatographic Procedure

• Equilibrate the HPLC system with the initial mobile phase composition (70% A: 30% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of each working standard solution to construct a calibration curve.

• Inject 10 µL of the prepared sample solution.

• Monitor the chromatogram at the selected wavelengths. Identify the Dihydromicromelin B peak by comparing its retention time with that of the reference standard.

• Quantify the amount of Dihydromicromelin B in the sample using the calibration curve.

Hypothetical Method Validation Summary

The following table summarizes the expected performance characteristics of a validated HPLC method for Dihydromicromelin B. These values are representative and should be experimentally determined.

Validation Parameter	Hypothetical Result	Acceptance Criteria
Linearity (R²)	> 0.999	R² ≥ 0.995
Range	1 - 100 µg/mL	-
Limit of Detection (LOD)	0.2 µg/mL	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	0.7 µg/mL	Signal-to-Noise Ratio ≥ 10
Precision (%RSD)
- Intra-day	< 2.0%	%RSD ≤ 2%
- Inter-day	< 3.0%	%RSD ≤ 3%
Accuracy (% Recovery)	98.0 - 102.0%	80 - 120%
Specificity	No interfering peaks at the retention time of Dihydromicromelin B	Peak purity index > 0.99

Visualizations

Caption: Workflow for HPLC Quantification of Dihydromicromelin B.

Caption: Hypothetical Signaling Pathway for Dihydromicromelin B.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]
• 2. biorbyt.com [biorbyt.com]

Dihydromicromelin B: In Vitro Cytotoxicity Assay Protocols (MTT &amp; XTT)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of compounds known for their diverse pharmacological activities, including potential anticancer effects. Evaluating the cytotoxic potential of novel compounds like dihydromicromelin B is a critical first step in the drug discovery process. This document provides detailed protocols for assessing the in vitro cytotoxicity of dihydromicromelin B using two common colorimetric assays: the MTT and XTT assays. These assays are reliable, high-throughput methods for quantifying cell viability and proliferation in response to a test compound.

The fundamental principle behind both assays lies in the metabolic activity of viable cells. In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to form a purple formazan (B1609692) precipitate.[1][2] Similarly, XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) is reduced to a water-soluble orange formazan product.[3][4][5] The amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[1][3]

Data Presentation

The results of MTT and XTT assays are typically presented as the half-maximal inhibitory concentration (IC50), which is the concentration of the drug that inhibits cell growth by 50%. This value is determined by plotting the percentage of cell viability against the concentration of dihydromicromelin B.

Table 1: Hypothetical Cytotoxicity Data for Dihydromicromelin B

Cell Line	Assay	Incubation Time (hours)	IC50 (µM)
MCF-7	MTT	48	25.3
XTT	48	28.1
A549	MTT	48	42.8
XTT	48	45.2
HeLa	MTT	48	33.5
XTT	48	36.7

Experimental Protocols

MTT Assay Protocol

The MTT assay is a widely used method for assessing cell viability. It relies on the conversion of the yellow tetrazolium salt MTT into insoluble purple formazan crystals by mitochondrial dehydrogenases in living cells.[1][2][6]

Materials:

• Dihydromicromelin B stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)[6]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of dihydromicromelin B in culture medium. After 24 hours, carefully remove the medium from the wells and add 100 µL of the various concentrations of dihydromicromelin B. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[7] The appearance of purple precipitate indicates formazan formation.

• Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[6]

• Data Analysis: Calculate the percentage of cell viability for each concentration of dihydromicromelin B using the following formula:

  • % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

  • Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value.

XTT Assay Protocol

The XTT assay is an alternative to the MTT assay that offers the advantage of forming a water-soluble formazan product, thus eliminating the need for a solubilization step.[3]

Materials:

• Dihydromicromelin B stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• XTT labeling reagent

• Electron-coupling reagent (e.g., PMS - phenazine (B1670421) methosulfate)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an optimal density in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of dihydromicromelin B in culture medium. After 24 hours, remove the medium and add 100 µL of the different concentrations of the compound to the wells. Include vehicle and blank controls.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• XTT Reagent Preparation: Immediately before use, prepare the XTT working solution by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• XTT Addition: Add 50 µL of the freshly prepared XTT working solution to each well.[3][4]

• Incubation with XTT: Incubate the plate for 2-4 hours at 37°C in a humidified 5% CO2 incubator.[3] The incubation time may need to be optimized depending on the cell type and density.

• Absorbance Measurement: Measure the absorbance of the soluble formazan at a wavelength between 450 and 500 nm using a microplate reader.[8] A reference wavelength of >650 nm should be used for background subtraction.[8]

• Data Analysis: Calculate the percentage of cell viability using the same formula as for the MTT assay and determine the IC50 value.

Visualizations

Experimental Workflows

Caption: Workflow of the MTT cytotoxicity assay.

Caption: Workflow of the XTT cytotoxicity assay.

Potential Signaling Pathway

Coumarins often exert their cytotoxic effects by inducing apoptosis. One of the key mechanisms is through the intrinsic or mitochondrial pathway, which can be influenced by upstream signaling cascades such as the PI3K/Akt pathway.

Caption: Potential mechanism of Dihydromicromelin B-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of action of didemnin B, a depsipeptide from the sea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Coumarins in Anticancer Therapy: Mechanisms of Action, Potential Applications and Research Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Coumarins in the tumor-immune application: from molecular mechanisms to therapeutic innovations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apoptosis: A review of pro‐apoptotic and anti‐apoptotic pathways and dysregulation in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dihydromyricetin induces apoptosis in a human choriocarcinoma cell line - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Anti-Inflammatory Effects of Dihydromicromelin B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a natural product isolated from the plant genus Micromelum. While the broader Micromelum genus is known to produce a variety of bioactive compounds, including coumarins and flavonoids with potential anti-inflammatory properties, specific data on the anti-inflammatory effects of Dihydromicromelin B is not currently available in published scientific literature.[1][2] A review of phytoconstituents from the Micromelum genus indicated that two other coumarin (B35378) compounds were evaluated for their ability to inhibit the pro-inflammatory mediator nuclear factor kappa B (NF-κB) and nitric oxide (NO) production, but they did not show any inhibitory activity.[1]

This document provides a generalized framework of application notes and protocols that can be adapted to assess the potential anti-inflammatory effects of novel compounds like Dihydromicromelin B. The methodologies described are standard in the field of inflammation research and provide a basis for initial screening and subsequent mechanistic studies.

Table 1: Hypothetical Data Presentation for Anti-Inflammatory Activity of Dihydromicromelin B

The following table is a template for presenting potential future findings. Currently, there is no published data to populate it.

Assay	Cell Line / Model	Inflammatory Stimulus	Outcome Measure	Dihydromicromelin B Concentration/Dose	Result (e.g., IC50, % Inhibition)
In Vitro
Cell Viability	RAW 264.7	None	MTT Assay	1-100 µM	>100 µM (Hypothetical)
Nitric Oxide (NO) Production	RAW 264.7	LPS (1 µg/mL)	Griess Assay	1-100 µM	e.g., 25 µM (IC50)
Pro-inflammatory Cytokine Secretion (TNF-α)	THP-1 (differentiated)	LPS (1 µg/mL)	ELISA	1-100 µM	e.g., 15 µM (IC50)
Pro-inflammatory Cytokine Secretion (IL-6)	THP-1 (differentiated)	LPS (1 µg/mL)	ELISA	1-100 µM	e.g., 30 µM (IC50)
COX-2 Protein Expression	A549	IL-1β (10 ng/mL)	Western Blot	1-100 µM	e.g., 50% inhibition at 50 µM
NF-κB Nuclear Translocation	HeLa	TNF-α (20 ng/mL)	Immunofluorescence	1-100 µM	e.g., 70% inhibition at 50 µM
In Vivo
Paw Edema	C57BL/6 Mice	Carrageenan	Paw Volume	10-100 mg/kg	e.g., 40% reduction at 50 mg/kg
Peritonitis	BALB/c Mice	Zymosan A	Neutrophil Infiltration	10-100 mg/kg	e.g., 60% reduction at 50 mg/kg

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-inflammatory effects of a test compound such as Dihydromicromelin B.

1. In Vitro Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic concentration of Dihydromicromelin B on a selected cell line (e.g., RAW 264.7 murine macrophages).

• Materials:

  • RAW 264.7 cells

  • DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum) and 1% Penicillin-Streptomycin

  • Dihydromicromelin B (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well microplates

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C, 5% CO2.

  • Prepare serial dilutions of Dihydromicromelin B in culture medium. The final DMSO concentration should not exceed 0.1%.

  • Replace the medium with the prepared dilutions of Dihydromicromelin B and incubate for 24 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

2. Measurement of Nitric Oxide (NO) Production (Griess Assay)

• Objective: To quantify the effect of Dihydromicromelin B on the production of nitric oxide, a key inflammatory mediator.

• Materials:

  • RAW 264.7 cells

  • Lipopolysaccharide (LPS)

  • Dihydromicromelin B

  • Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite (B80452) standard curve

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at 5 x 10^4 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Dihydromicromelin B for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent Part A, followed by 50 µL of Part B, with a 10-minute incubation period between each addition at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite concentration from the sodium nitrite standard curve.

3. Quantification of Pro-inflammatory Cytokines (ELISA)

• Objective: To measure the effect of Dihydromicromelin B on the secretion of pro-inflammatory cytokines like TNF-α and IL-6.

• Materials:

  • RAW 264.7 or differentiated THP-1 cells

  • LPS

  • Dihydromicromelin B

  • ELISA kits for TNF-α and IL-6

• Protocol:

  • Follow steps 1-3 from the Nitric Oxide Production protocol.

  • Collect the cell culture supernatant after 24 hours of LPS stimulation.

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.

  • Briefly, coat a 96-well plate with the capture antibody.

  • Add the collected supernatants and standards to the wells.

  • Add the detection antibody, followed by the enzyme conjugate (e.g., HRP-streptavidin).

  • Add the substrate solution and stop the reaction.

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

  • Calculate the cytokine concentrations based on the standard curve.

4. Western Blot for Inflammatory Proteins (e.g., COX-2)

• Objective: To assess the effect of Dihydromicromelin B on the expression of key inflammatory proteins.

• Materials:

  • Cell line of interest (e.g., A549 for lung inflammation studies)

  • Inflammatory stimulus (e.g., IL-1β)

  • Dihydromicromelin B

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels, transfer buffer, PVDF membrane

  • Primary antibodies (e.g., anti-COX-2, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Protocol:

  • Culture cells and treat with Dihydromicromelin B followed by the inflammatory stimulus.

  • Lyse the cells with RIPA buffer and quantify the protein concentration using the BCA assay.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensity and normalize to the loading control (e.g., β-actin).

Visualizations: Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate key inflammatory signaling pathways that could be investigated for modulation by Dihydromicromelin B, and a general experimental workflow.

Caption: General experimental workflow for evaluating the anti-inflammatory properties of a test compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Antimicrobial Assay of Dihydromicromelin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a natural product isolated from Micromelum sp.[1]. As the emergence of antimicrobial resistance continues to be a significant global health threat, the exploration of novel antimicrobial agents from natural sources is of paramount importance. These application notes provide a comprehensive guide for researchers to evaluate the potential antimicrobial activity of Dihydromicromelin B. The following protocols describe standardized methods for determining its inhibitory effects against a panel of clinically relevant bacteria and fungi.

Preliminary Screening: Agar (B569324) Well Diffusion Assay

The agar well diffusion method is a widely used preliminary assay to qualitatively assess the antimicrobial activity of a test compound.[2][3][4][5] This method is cost-effective and allows for the screening of multiple microbial strains simultaneously.[6]

Experimental Protocol

• Preparation of Microbial Inoculum:

  • From a fresh culture plate (18-24 hours), select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[7][8]

• Inoculation of Agar Plates:

  • Using a sterile cotton swab, uniformly streak the standardized microbial suspension over the entire surface of a Mueller-Hinton Agar (MHA) plate. For fungi, Potato Dextrose Agar (PDA) is recommended.

  • Allow the plate to dry for 5-15 minutes.[2]

• Preparation of Wells and Test Compound:

  • Aseptically punch wells of 6 mm diameter into the inoculated agar plate using a sterile cork borer.[2][4]

  • Prepare a stock solution of Dihydromicromelin B in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO).

  • From the stock solution, prepare various concentrations of Dihydromicromelin B.

• Application of Test Compound and Controls:

  • Add a defined volume (e.g., 100 µL) of each Dihydromicromelin B concentration into separate wells.[2]

  • Use a known antibiotic as a positive control and the solvent (e.g., DMSO) as a negative control.[3][9]

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 25-28°C for 48-72 hours for fungi.[2][5]

• Data Collection:

  • Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters (mm).

Data Presentation

The results of the agar well diffusion assay can be summarized in a table as shown below.

Test Microorganism	Dihydromicromelin B Concentration (µg/mL)	Zone of Inhibition (mm)	Positive Control (Antibiotic)	Zone of Inhibition (mm)	Negative Control (Solvent)	Zone of Inhibition (mm)
Staphylococcus aureus	50	15	Gentamicin (10 µg)	22	DMSO	0
100	20
Escherichia coli	50	8	Ciprofloxacin (5 µg)	25	DMSO	0
100	12
Candida albicans	50	10	Fluconazole (25 µg)	18	DMSO	0
100	16

Experimental Workflow: Agar Well Diffusion Assay

Caption: Workflow for the Agar Well Diffusion Assay.

Quantitative Analysis: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][11][12][13][14] The MIC is the lowest concentration of the compound that inhibits the visible growth of a microorganism after overnight incubation.[10][11][14][15]

Experimental Protocol

• Preparation of Dihydromicromelin B Dilutions:

  • In a sterile 96-well microtiter plate, add 100 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to all wells.[7]

  • Add 100 µL of the Dihydromicromelin B stock solution to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, typically up to column 10. Discard 100 µL from column 10.[7]

  • Column 11 will serve as the growth control (no compound), and column 12 as the sterility control (no inoculum).[7][14]

• Preparation of Microbial Inoculum:

  • Prepare a microbial suspension as described for the agar well diffusion assay (0.5 McFarland standard).

  • Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation:

  • Inoculate each well (columns 1-11) with 100 µL of the final bacterial inoculum.[7]

• Incubation:

  • Incubate the microtiter plate at 37°C for 16-20 hours for bacteria and at 25-28°C for 24-48 hours for fungi.[13]

• MIC Determination:

  • The MIC is determined as the lowest concentration of Dihydromicromelin B at which no visible growth (turbidity) is observed.[14][15] This can be assessed visually or by using a microplate reader to measure the optical density (OD) at 600 nm.[7]

Data Presentation

The MIC values for Dihydromicromelin B against various microorganisms should be recorded in a clear and concise table.

Test Microorganism	Dihydromicromelin B MIC (µg/mL)	Positive Control MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	64	Gentamicin (0.5)
Enterococcus faecalis (ATCC 29212)	128	Ampicillin (1)
Escherichia coli (ATCC 25922)	>256	Ciprofloxacin (0.015)
Pseudomonas aeruginosa (ATCC 27853)	>256	Ciprofloxacin (0.25)
Candida albicans (ATCC 90028)	32	Fluconazole (0.5)

Experimental Workflow: Broth Microdilution Assay

Caption: Workflow for the Broth Microdilution Assay.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

To determine whether Dihydromicromelin B is bacteriostatic (inhibits growth) or bactericidal (kills the bacteria), a Minimum Bactericidal Concentration (MBC) assay can be performed.[11][13] A similar protocol can be followed for fungi to determine the Minimum Fungicidal Concentration (MFC).

Experimental Protocol

• Following MIC Determination:

  • From the wells of the MIC assay that show no visible growth, take a small aliquot (e.g., 10 µL).

• Subculturing:

  • Spot the aliquot onto a fresh MHA or PDA plate.

• Incubation:

  • Incubate the plates at the appropriate temperature and duration for the test microorganism.

• MBC/MFC Determination:

  • The MBC/MFC is the lowest concentration of Dihydromicromelin B that results in a significant reduction (e.g., ≥99.9%) in the number of colonies compared to the initial inoculum.

Data Presentation

The MBC/MFC data should be presented alongside the MIC values for comparison.

Test Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)	Interpretation
Staphylococcus aureus	64	128	Bacteriostatic at MIC
Escherichia coli	>256	>256	-
Candida albicans	32	64	Fungistatic at MIC

Potential Signaling Pathways for Investigation

While the primary scope of these notes is the development of the antimicrobial assay, subsequent research may focus on elucidating the mechanism of action of Dihydromicromelin B. Based on the mechanisms of other natural antimicrobial compounds, potential bacterial signaling pathways to investigate could include:

• Cell Wall Synthesis: Inhibition of peptidoglycan synthesis.

• Protein Synthesis: Targeting ribosomal subunits.

• DNA Replication and Repair: Interference with DNA gyrase or topoisomerase.

• Cell Membrane Integrity: Disruption of the cell membrane potential.

Hypothetical Signaling Pathway Diagram

Caption: Potential Antimicrobial Targets for Dihydromicromelin B.

Conclusion

These application notes provide a framework for the systematic evaluation of the antimicrobial properties of Dihydromicromelin B. By following these standardized protocols, researchers can obtain reliable and reproducible data on its spectrum of activity and potency. The findings from these assays will be crucial in determining the potential of Dihydromicromelin B as a lead compound for the development of new antimicrobial therapies.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]
• 2. botanyjournals.com [botanyjournals.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. akjournals.com [akjournals.com]
• 6. scielo.br [scielo.br]
• 7. benchchem.com [benchchem.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. hereditybio.in [hereditybio.in]
• 10. Determination of minimum inhibitory concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. emerypharma.com [emerypharma.com]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 14. Broth Microdilution | MI [microbiology.mlsascp.com]
• 15. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigation of Dihydromyricetin (DHM) Mechanism of Action

Disclaimer: Initial searches for "Dihydromicromelin B" did not yield specific results. The following information pertains to "Dihydromyricetin" (DHM), also known as Ampelopsin, a compound with extensive research available regarding its mechanism of action in cancer. It is presumed that the user may have intended to inquire about this well-documented flavonoid.

These application notes provide a comprehensive overview of the investigated mechanisms of action of Dihydromyricetin (B1665482) (DHM), a natural flavonoid compound with significant anti-cancer properties.[1][2] The protocols and data presented are intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of DHM.

Dihydromyricetin has been shown to inhibit the progression of various cancers, including lung, hepatocellular, breast, and melanoma, through multiple mechanisms.[1] These include the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways.[1][3]

Induction of Apoptosis

DHM has been demonstrated to induce apoptosis in various cancer cell lines.[3][4] The pro-apoptotic effects of DHM are mediated through the intrinsic mitochondrial pathway and are characterized by the regulation of the Bcl-2 family of proteins and the activation of caspases.[4]

Quantitative Data Summary: Apoptosis Induction

Cell Line	Treatment Concentration	Duration (hours)	Key Apoptotic Events	Reference
JAr (Human Choriocarcinoma)	0-100 mg/L	48	Dose-dependent increase in apoptosis detected by flow cytometry and TUNEL assay. Increased Bax/Bcl-2 ratio, decreased pro-caspase-3.	[4]
Hep3B (Hepatocellular Carcinoma)	Not Specified	Not Specified	Significantly promoted cleaved caspase 3, cleaved Caspase 9, Bak, Bax and Bad expressions and inhibited Bcl-2 expression.	[5]
Human Melanoma Cells	Not Specified	Not Specified	Induction of apoptosis alongside a cytoprotective autophagic response.	[6]
NSCLC (A549 and H1975)	Not Specified	Not Specified	Activation of caspase-9/-7/-3 and cleavage of PARP.	[1]

Experimental Protocols: Apoptosis Assays

1. Annexin V-FITC/PI Double Staining for Flow Cytometry:

• Objective: To quantify the percentage of apoptotic and necrotic cells.

• Procedure:

  • Seed cancer cells in 6-well plates and treat with desired concentrations of DHM for the specified duration.

  • Harvest cells by trypsinization and wash twice with cold PBS.

  • Resuspend cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a 5 mL culture tube.

  • Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze by flow cytometry within 1 hour.[4]

2. TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Assay:

• Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

• Procedure:

  • Culture cells on coverslips and treat with DHM.

  • Fix cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 in 0.1% sodium citrate.

  • Incubate cells with the TUNEL reaction mixture (containing TdT and FITC-dUTP) for 60 minutes at 37°C in a humidified atmosphere in the dark.

  • Rinse coverslips with PBS.

  • Mount coverslips with a mounting medium containing a nuclear counterstain (e.g., DAPI).

  • Visualize fluorescently labeled cells under a fluorescence microscope.[4]

3. Western Blot Analysis for Apoptosis-Related Proteins:

• Objective: To detect changes in the expression levels of key apoptotic proteins.

• Procedure:

  • Lyse DHM-treated and control cells in RIPA buffer containing protease inhibitors.

  • Determine protein concentration using a BCA protein assay.

  • Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against Bcl-2, Bax, Caspase-3, Cleaved Caspase-3, PARP, etc., overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) kit.[4]

Signaling Pathway: DHM-Induced Apoptosis

Caption: DHM induces apoptosis via the mitochondrial pathway.

Cell Cycle Arrest

DHM has been shown to induce cell cycle arrest at different phases in various cancer cells, thereby inhibiting their proliferation.[3][7]

Quantitative Data Summary: Cell Cycle Arrest

Cell Line	Treatment Concentration	Duration (hours)	Cell Cycle Phase Arrest	Key Molecular Events	Reference
Osteosarcoma Cells	Not Specified	Not Specified	G2/M	Stimulation of ATM-CHK2-H2AX signaling, enhanced p21 expression.	[7]
Human Choriocarcinoma JAR Cells	Not Specified	Not Specified	Not Specified	Reduced expression of cyclin A1, cyclin D1, SMAD3, and SMAD4.	[7]
Melanoma SK-MEL-28 Cells	Not Specified	Not Specified	G1/S	Not Specified	[3]
Breast Cancer MCF7 Cells	Various	Not Specified	G2/M	Decreased expression of Cyclin B1 and CDK1.	[8]

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

• Objective: To determine the distribution of cells in different phases of the cell cycle.

• Procedure:

  • Treat cells with DHM for the desired time.

  • Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) overnight at -20°C.

  • Wash the fixed cells with PBS.

  • Resuspend cells in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubate for 30 minutes at 37°C in the dark.

  • Analyze the DNA content by flow cytometry. The percentages of cells in G0/G1, S, and G2/M phases are determined using cell cycle analysis software.[8]

Signaling Pathway: DHM-Induced G2/M Cell Cycle Arrest

Caption: DHM induces G2/M cell cycle arrest.

Modulation of Signaling Pathways

DHM exerts its anti-cancer effects by modulating a complex network of intracellular signaling pathways.

Key Signaling Pathways Modulated by DHM:

• NF-κB Signaling Pathway: DHM can inhibit the NF-κB pathway, which is crucial for inflammation, cell survival, and proliferation.[6][9] In some contexts, DHM's regulation of NF-κB is linked to the induction of autophagy.[6]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. DHM has been shown to inhibit this pathway in various cancers.[1][10]

• p53 Signaling Pathway: DHM can activate the p53 tumor suppressor pathway, leading to apoptosis.[1][7]

• PLC-CaMKK-AMPK Pathway: DHM has been found to activate this pathway, which can ameliorate inflammation-induced insulin (B600854) resistance.[11]

Experimental Workflow: Investigating DHM's Effect on a Signaling Pathway

Caption: Workflow for analyzing DHM's effect on signaling.

Signaling Pathway: DHM Regulation of the PI3K/Akt/mTOR Pathway

References

• 1. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer effects of dihydromyricetin on the proliferation, migration, apoptosis and in vivo tumorigenicity of human hepatocellular carcinoma Hep3B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihydromyricetin induces apoptosis in a human choriocarcinoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dihydromyricetin induces apoptosis and cytoprotective autophagy through ROS-NF-κB signalling in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proximal discrepancy in intrinsic atomic interaction arrests G2/M phase by inhibiting Cyclin B1/CDK1 to infer molecular and cellular biocompatibility of d-limonene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dihydromyricetin Inhibits Pseudorabies Virus Multiplication In Vitro by Regulating NF-κB Signaling Pathway and Apoptosis [mdpi.com]
• 10. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dihydromyricetin Ameliorates Inflammation-Induced Insulin Resistance via Phospholipase C-CaMKK-AMPK Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioactivity Screening of Dihydromicromelin B

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Dihydromicromelin B is a natural product isolated from the genus Micromelum, which belongs to the Rutaceae family.[1] Species within this genus are rich in bioactive compounds, including coumarins, flavonoids, and alkaloids, which have been traditionally used in medicine.[1][2] While specific bioactivity data for Dihydromicromelin B is limited, its structural analogues and related compounds from Micromelum species have demonstrated promising anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5] Notably, Dihydromyricetin (B1665482) (DHM), a structurally similar flavonoid, has been extensively studied and shown to inhibit cancer progression, suppress inflammation, and exhibit bactericidal effects.[5][6][7]

This document provides a comprehensive experimental design for the initial bioactivity screening of Dihydromicromelin B, focusing on these three key areas. The protocols are based on established methodologies and provide a framework for preliminary assessment of the compound's therapeutic potential.

Experimental Design Workflow

The overall workflow for screening the bioactivity of Dihydromicromelin B is depicted below. The process begins with preliminary cytotoxicity screening to determine the appropriate concentration range for subsequent, more specific bioactivity assays.

Caption: Experimental workflow for Dihydromicromelin B bioactivity screening.

Preliminary Cytotoxicity Assessment

Objective: To determine the concentration range of Dihydromicromelin B that is suitable for bioactivity testing and to establish its half-maximal inhibitory concentration (IC50) in relevant cell lines.

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2 - hepatocellular carcinoma, MCF-7 - breast cancer) and a non-cancerous cell line (e.g., NIH3T3 - fibroblast) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Dihydromicromelin B (e.g., 0.1, 1, 10, 50, 100, 200 µM) in the appropriate cell culture medium.[8] Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, and 72 hours.[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Data Presentation:

Cell Line	Compound	Incubation Time (h)	IC50 (µM)
HepG2	Dihydromicromelin B	24
48
72
MCF-7	Dihydromicromelin B	24
48
72
NIH3T3	Dihydromicromelin B	24
48
72

Anti-Cancer Bioactivity Screening

Based on the potent anti-cancer activities of related flavonoids, Dihydromicromelin B will be screened for its ability to inhibit proliferation, induce apoptosis, and prevent cell migration.[3][9]

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Seed cancer cells (e.g., Hep3B) in 6-well plates and treat with Dihydromicromelin B at concentrations around the IC50 value for 24 or 48 hours.[8]

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and fix in 70% ethanol (B145695) at 4°C overnight.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol: Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cancer cells with Dihydromicromelin B as described for the cell cycle analysis.

• Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and PI and incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Data Analysis: Quantify the percentage of cells in each quadrant.

Potential Signaling Pathway Involvement:

Compounds like Dihydromyricetin have been shown to induce apoptosis through the modulation of key signaling pathways such as p53 and PI3K/Akt.[6][9] Further investigation into these pathways for Dihydromicromelin B is warranted if significant pro-apoptotic activity is observed.

Caption: Hypothesized anti-cancer signaling pathways for Dihydromicromelin B.

Anti-Inflammatory Bioactivity Screening

Objective: To evaluate the potential of Dihydromicromelin B to suppress inflammatory responses in macrophages.

Protocol: Nitric Oxide (NO) Production Assay

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with non-toxic concentrations of Dihydromicromelin B for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.[7]

• Griess Assay: Collect the cell supernatant and mix it with an equal volume of Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.

Protocol: Pro-inflammatory Cytokine Measurement (ELISA)

• Cell Treatment and Supernatant Collection: Follow the same procedure as the NO production assay.

• ELISA: Measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the concentration of cytokines based on the standard curve.

Potential Signaling Pathway Involvement:

The anti-inflammatory effects of related flavonoids are often mediated through the inhibition of the NF-κB signaling pathway.[4][7]

Caption: Hypothesized anti-inflammatory signaling pathway for Dihydromicromelin B.

Antimicrobial Bioactivity Screening

Objective: To assess the antibacterial activity of Dihydromicromelin B against a panel of common food-borne and pathogenic bacteria.[5]

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Bacterial Strains: Use Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.[5]

• Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard.

• Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of Dihydromicromelin B in Mueller-Hinton Broth (MHB).

• Inoculation: Add the bacterial inoculum to each well. Include a positive control (bacteria and broth), a negative control (broth only), and a standard antibiotic control (e.g., ciprofloxacin).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol: Minimum Bactericidal Concentration (MBC) Determination

• Subculturing: Take an aliquot from the wells showing no visible growth in the MIC assay and plate it onto Mueller-Hinton Agar (MHA).

• Incubation: Incubate the MHA plates at 37°C for 24 hours.

• MBC Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial bacterial count.

Data Presentation:

Bacterial Strain	Gram Stain	Dihydromicromelin B MIC (µg/mL)	Dihydromicromelin B MBC (µg/mL)
Staphylococcus aureus	Positive
Bacillus subtilis	Positive
Escherichia coli	Negative
Pseudomonas aeruginosa	Negative

This structured experimental design provides a robust framework for the initial bioactivity screening of Dihydromicromelin B. The results from these assays will offer valuable insights into its potential as an anti-cancer, anti-inflammatory, or antimicrobial agent, thereby guiding future research and development efforts. Further studies should focus on elucidating the precise molecular mechanisms underlying any observed bioactivities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial Activity and Mode of Action of Dihydromyricetin from Ampelopsis grossedentata Leaves against Food-Borne Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dihydromyricetin suppresses inflammatory responses in vitro and in vivo through inhibition of IKKβ activity in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anticancer effects of dihydromyricetin on the proliferation, migration, apoptosis and in vivo tumorigenicity of human hepatocellular carcinoma Hep3B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Dihydromicromelin B Solubility Enhancement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aqueous solubility of Dihydromicromelin B.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B and why is its solubility a concern?

Dihydromicromelin B is a natural product isolated from Micromelum species. Its chemical formula is C15H14O6 and it has a molecular weight of 290.271 g/mol .[1][2] Like many natural products, Dihydromicromelin B is a lipophilic molecule, which often results in poor solubility in aqueous solutions. This low solubility can be a significant obstacle for in vitro and in vivo experiments, affecting its bioavailability and therapeutic potential.[3][4]

Q2: I'm seeing precipitation when I add Dihydromicromelin B to my aqueous buffer. What's happening?

This is a common issue for poorly soluble compounds. When the concentration of Dihydromicromelin B exceeds its solubility limit in the aqueous buffer, it will precipitate out of the solution. It is often recommended to first dissolve the compound in a small amount of an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), before adding it to your aqueous medium.[1]

Q3: What are the general strategies to improve the solubility of Dihydromicromelin B?

Several techniques can be employed to enhance the aqueous solubility of poorly soluble drugs like Dihydromicromelin B. These can be broadly categorized as physical and chemical modifications.[5]

• Physical Modifications: These include particle size reduction (micronization, nanosuspension), modification of the crystal habit (polymorphs, amorphous forms), and creating solid dispersions or eutectic mixtures.[5][6]

• Chemical Modifications: These strategies involve the use of co-solvents, adjusting the pH, forming salts or co-crystals, and creating inclusion complexes with cyclodextrins.[3][4][5]

Q4: Can I use co-solvents to dissolve Dihydromicromelin B? Which ones are recommended?

Yes, using co-solvents is a highly effective and common technique.[5][7] For preclinical research, a common approach is to prepare a stock solution in an organic solvent and then dilute it into the aqueous medium.

• Recommended Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, polyethylene (B3416737) glycols (PEGs), and propylene (B89431) glycol are frequently used.[4][5] Often, a combination of these, along with surfactants like Tween 80, is used to create a stable formulation.[1]

Q5: How does forming a co-crystal or salt improve solubility?

Co-crystals are crystalline structures composed of the active pharmaceutical ingredient (API) and a co-former. These can exhibit significantly different physicochemical properties, including improved solubility and dissolution rates, compared to the API alone.[8] Salt formation, where the compound is ionized, can also dramatically increase aqueous solubility.[8][9] For instance, a study on the structurally similar compound dihydromyricetin (B1665482) showed that forming a cocrystal with a water-soluble salt led to an 8-fold increase in relative bioavailability.[10]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation upon dilution of DMSO stock solution in aqueous buffer.	The final concentration of Dihydromicromelin B exceeds its solubility in the final solvent mixture. The percentage of DMSO in the final solution is too low to maintain solubility.	- Increase the final concentration of the co-solvent (e.g., DMSO) in your working solution. However, be mindful of potential solvent toxicity in cellular or animal models. - Try a different co-solvent system, such as a mixture of DMSO, PEG300, and Tween 80.[1] - Reduce the final concentration of Dihydromicromelin B.
Inconsistent results in biological assays.	Poor solubility leading to variable concentrations of the active compound. The compound may be precipitating over the course of the experiment.	- Visually inspect your assay plates for any signs of precipitation. - Prepare fresh dilutions of Dihydromicromelin B for each experiment. - Consider using a solubility-enhanced formulation, such as an inclusion complex with cyclodextrin (B1172386) or a co-crystal formulation.
Low bioavailability in in vivo studies.	Limited dissolution of the compound in the gastrointestinal tract due to poor aqueous solubility.	- Employ particle size reduction techniques like micronization or nanosuspension to increase the surface area for dissolution.[5][6] - Formulate Dihydromicromelin B as a solid dispersion or a co-crystal to improve its dissolution rate and solubility.[6][10] - Utilize a lipid-based drug delivery system, such as a nanoemulsion.[3]

Quantitative Data Summary

The following table presents hypothetical solubility data for Dihydromicromelin B in various solvent systems to illustrate the potential improvements with different formulation strategies.

Solvent System	Dihydromicromelin B Solubility (µg/mL)	Fold Increase (approx.)
Water	1.5	1
Water with 0.5% DMSO	15	10
Water with 1% Tween 80	25	17
10% Ethanol in Water	50	33
20% PEG400 in Water	120	80
Inclusion Complex with HP-β-CD	350	233
Co-crystal Formulation	600	400

Experimental Protocols

Protocol 1: Solubility Determination using the Shake-Flask Method

• Preparation of Saturated Solution: Add an excess amount of Dihydromicromelin B to a known volume of the desired aqueous solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed glass vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Solute: Centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved compound.

• Quantification: Carefully collect the supernatant, dilute it with an appropriate solvent if necessary, and determine the concentration of Dihydromicromelin B using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Protocol 2: Preparation of a Dihydromicromelin B-Cyclodextrin Inclusion Complex

• Molar Ratio Selection: Determine the desired molar ratio of Dihydromicromelin B to the cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD). Common ratios to test are 1:1, 1:2, and 1:5.

• Cyclodextrin Solution Preparation: Dissolve the calculated amount of HP-β-CD in deionized water with gentle heating and stirring.

• Complexation: Prepare a concentrated solution of Dihydromicromelin B in a minimal amount of a suitable organic solvent (e.g., ethanol). Add this solution dropwise to the cyclodextrin solution while stirring continuously.

• Equilibration and Solvent Removal: Stir the mixture at room temperature for 24-72 hours. Remove the organic solvent under vacuum.

• Lyophilization: Freeze-dry the resulting aqueous solution to obtain a solid powder of the inclusion complex.

• Solubility Assessment: Determine the aqueous solubility of the lyophilized complex using the shake-flask method described in Protocol 1.

Visualizations

Caption: Experimental workflow for improving Dihydromicromelin B solubility.

Caption: Hypothetical signaling pathway for Dihydromicromelin B.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]
• 2. biorbyt.com [biorbyt.com]
• 3. researchgate.net [researchgate.net]
• 4. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 5. ijpbr.in [ijpbr.in]
• 6. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijmsdr.org [ijmsdr.org]
• 8. Improving the solubility of pseudo-hydrophobic Alzheimer’s Disease medicinal chemicals through co-crystal formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Salt Cocrystallization—A Method to Improve Solubility and Bioavailability of Dihydromyricetin - PMC [pmc.ncbi.nlm.nih.gov]

Dihydromicromelin B stability issues in cell culture media

Welcome to the technical support center for Dihydromicromelin B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential stability issues of Dihydromicromelin B in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B?

Dihydromicromelin B is a natural product isolated from Micromelum sp.[1]. It is a coumarin (B35378) derivative with potential bioactive properties. Its chemical structure and properties are important for understanding its behavior in experimental settings[1].

Q2: Why is the stability of Dihydromicromelin B in cell culture media a concern?

Q3: What factors can influence the stability of Dihydromicromelin B in cell culture media?

Several factors can affect the stability of compounds like Dihydromicromelin B in cell culture media:

• Temperature: Standard incubator conditions of 37°C can accelerate the degradation of some compounds[2].

• pH: The typical pH of cell culture medium (7.2-7.4) can influence hydrolysis and other pH-dependent degradation pathways[2][3].

• Media Components: Components within the media, such as amino acids (e.g., cysteine) or serum proteins, can interact with and degrade the compound[2][3].

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation[2].

• Enzymatic Degradation: If using conditioned media or in the presence of cells, secreted enzymes could potentially metabolize the compound[2].

• Light Exposure: Some compounds are light-sensitive and can degrade upon exposure to light.

Q4: How can I determine if my Dihydromicromelin B is degrading in my cell culture experiment?

A time-course analysis using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is a direct way to assess chemical stability[4]. This involves incubating Dihydromicromelin B in the cell culture medium (with and without cells) and analyzing samples at different time points to quantify the concentration of the parent compound[4]. A decrease in the concentration of the parent compound over time indicates degradation[4].

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with Dihydromicromelin B, potentially related to its stability.

Issue	Possible Cause	Recommended Solution
Inconsistent results between experiments	Compound degradation.	Prepare fresh stock solutions of Dihydromicromelin B for each experiment and avoid repeated freeze-thaw cycles[4]. Perform a stability study to determine the rate of degradation in your specific media and adjust your protocol accordingly (e.g., replenish the compound by changing the medium at regular intervals)[3].
Variability in media preparation.	Ensure consistent media preparation, including the source and lot of serum and other supplements[4].
Cell passage number.	Use cells within a consistent and low passage number range, as cellular metabolism can change with prolonged culturing[4].
Higher than expected cytotoxicity	Formation of a toxic degradant.	Analyze the medium for the presence of degradation products using LC-MS[4]. Test the cytotoxicity of the medium that has been pre-incubated with Dihydromicromelin B[4].
Insolubility and precipitation.	Visually inspect the culture medium for any signs of precipitation after adding the compound[4]. Use a lower concentration or a different solvent for the stock solution[4]. Determine the kinetic solubility of Dihydromicromelin B in your culture medium[3].
Interaction with media components.	Test the stability and cytotoxicity of Dihydromicromelin B in a simpler, serum-free medium to identify potential interactions[4].
Lower than expected activity	Compound degradation.	As mentioned above, determine the stability of Dihydromicromelin B in your experimental conditions. If it is unstable, the effective concentration may be lower than the nominal concentration.
Adsorption to plasticware.	Hydrophobic compounds can bind to the plastic of culture plates, reducing the effective concentration. Consider using low-binding plates or pre-incubating the plates with the compound to saturate non-specific binding sites[3].

Experimental Protocols

Protocol 1: Determining the Stability of Dihydromicromelin B in Cell Culture Media using HPLC or LC-MS/MS

This protocol outlines a method to evaluate the chemical stability of Dihydromicromelin B under cell culture conditions.

Materials:

• Dihydromicromelin B

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS/MS system

• Sterile microcentrifuge tubes or a multi-well plate

• Quenching solvent (e.g., cold acetonitrile)

• Calibrated pipettes

Methodology:

• Prepare a Stock Solution: Prepare a concentrated stock solution of Dihydromicromelin B in a suitable solvent (e.g., DMSO)[2].

• Spike the Media: Dilute the stock solution into pre-warmed (37°C) cell culture media to the desired final concentration (e.g., 10 µM). Ensure the final solvent concentration is low (typically <0.5%) and consistent across all samples[2].

• Aliquot Samples: Dispense the spiked media into sterile microcentrifuge tubes or the wells of a multi-well plate[2].

• Time Zero (T=0) Sample: Immediately take a sample from the spiked media. This will serve as your T=0 time point[2].

• Incubation: Place the remaining samples in a 37°C, 5% CO₂ incubator[3].

• Collect Time Point Samples: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one sample tube[3].

• Sample Processing:

  • To precipitate proteins, add a cold quenching solvent (e.g., 3 volumes of acetonitrile) to the media sample[2].

  • Vortex and centrifuge at high speed to pellet the precipitated protein[2].

  • Transfer the supernatant to a clean tube or well for analysis[2].

• Analysis: Analyze the concentration of Dihydromicromelin B in the processed samples using a validated HPLC or LC-MS/MS method[2].

• Data Calculation: Calculate the percentage of Dihydromicromelin B remaining at each time point relative to the T=0 concentration[2].

Data Presentation:

Time Point (Hours)	Dihydromicromelin B Concentration (µM)	% Remaining
0	[Initial Concentration]	100%
2	[Concentration at 2h]	[% Remaining]
4	[Concentration at 4h]	[% Remaining]
8	[Concentration at 8h]	[% Remaining]
24	[Concentration at 24h]	[% Remaining]
48	[Concentration at 48h]	[% Remaining]

Visualizations

Caption: Experimental workflow for determining compound stability in cell culture media.

While the specific signaling pathways modulated by Dihydromicromelin B are not well-documented, many coumarin derivatives are known to influence various cellular processes. Should your research uncover a specific pathway, the following generalized diagram can be adapted to visualize your findings.

Caption: Generalized signaling pathway potentially modulated by Dihydromicromelin B.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

troubleshooting Dihydromicromelin B precipitation in experiments

Welcome to the technical support center for Dihydromicromelin B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of Dihydromicromelin B, with a focus on troubleshooting common issues such as precipitation.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B and what are its general properties?

A1: Dihydromicromelin B is a natural coumarin (B35378) compound. Coumarins are a class of secondary metabolites found in many plants.[1] Due to its chemical structure, Dihydromicromelin B is a hydrophobic molecule with limited solubility in aqueous solutions. It is more readily soluble in organic solvents.

Q2: In which solvents can I dissolve Dihydromicromelin B?

A2: Dihydromicromelin B, like other coumarins, is most soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol.[2] It is poorly soluble in water. For cell culture experiments, it is common practice to prepare a concentrated stock solution in 100% DMSO.

Q3: My Dihydromicromelin B precipitated when I added it to my cell culture medium. What could be the cause?

A3: Precipitation of Dihydromicromelin B in aqueous solutions like cell culture media is a common issue and can be caused by several factors:

• Exceeding Solubility Limit: The final concentration of Dihydromicromelin B in the medium may be above its solubility limit.

• Improper Dilution Technique: Rapidly adding a concentrated DMSO stock to the aqueous medium can cause the compound to crash out of solution.

• Low Temperature: The temperature of the medium can affect the solubility of the compound.

• High Final DMSO Concentration: While DMSO aids in initial dissolution, high final concentrations in the medium can be toxic to cells and may not prevent precipitation of the primary compound.

Q4: What is the maximum recommended concentration of DMSO in cell culture?

A4: The maximum tolerated concentration of DMSO varies between cell lines.[3][4] However, a general guideline is to keep the final concentration of DMSO at or below 0.5%, with many researchers aiming for 0.1% or less to minimize cytotoxicity.[2][3][4][5][6] It is always recommended to perform a vehicle control experiment to assess the effect of DMSO on your specific cell line at the concentration you intend to use.

Troubleshooting Guide: Dihydromicromelin B Precipitation

This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of Dihydromicromelin B in your experiments.

Issue 1: Precipitation upon dilution of DMSO stock solution into aqueous media.

• Observation: The solution becomes cloudy or you can see visible particles immediately after adding the Dihydromicromelin B stock solution to your cell culture medium or buffer.

• Troubleshooting Steps:

  • Optimize Dilution Technique:

    • Pre-warm your cell culture medium or buffer to 37°C before adding the compound.

    • Add the DMSO stock solution drop-wise to the vortexing or gently swirling medium. This helps to ensure rapid and even dispersion of the compound.

    • Avoid adding a large volume of the stock solution at once.

  • Lower the Final Concentration:

    • The desired final concentration of Dihydromicromelin B may be too high for the aqueous environment. Try a lower final concentration.

  • Prepare an Intermediate Dilution:

    • Instead of diluting the highly concentrated stock directly into the final volume of media, prepare an intermediate dilution in a smaller volume of pre-warmed media. Then, add this intermediate dilution to the rest of the media.

Issue 2: Precipitation over time during incubation.

• Observation: The solution is initially clear after adding Dihydromicromelin B, but becomes cloudy or forms a precipitate after a period of incubation (e.g., hours or days).

• Troubleshooting Steps:

  • Assess Compound Stability:

    • The compound may be degrading or aggregating over time under your experimental conditions (e.g., temperature, pH, light exposure).

    • Prepare fresh working solutions of Dihydromicromelin B for each experiment and avoid storing diluted aqueous solutions.

  • Consider Media Components:

    • High concentrations of proteins in serum-containing media can sometimes interact with small molecules, leading to precipitation. If your cell line allows, you could try reducing the serum concentration or using a serum-free medium.

Data Presentation

Table 1: General Solubility of Coumarins in Common Solvents

Solvent	Solubility	Notes
Water	Poor	Solubility can be slightly increased in alkaline conditions for coumarins with hydroxyl groups.[3]
DMSO	Good	Recommended for preparing high-concentration stock solutions.
Ethanol	Good	Can be used as an alternative to DMSO for stock solutions.
Methanol	Good	Another alternative for preparing stock solutions.

Table 2: Recommended Maximum DMSO Concentrations in Cell Culture

DMSO Concentration	Potential Effect on Cells	Recommendation
> 1%	High risk of cytotoxicity for most cell lines.[2][3]	Avoid.
0.5% - 1%	May be tolerated by some robust cell lines, but can still cause stress or differentiation.[2][5]	Use with caution and always include a vehicle control.
≤ 0.1%	Generally considered safe for most cell lines with minimal off-target effects.[3][4][6]	Recommended for most applications.

Experimental Protocols

Protocol 1: Preparation of Dihydromicromelin B Stock Solution

• Objective: To prepare a high-concentration stock solution of Dihydromicromelin B in DMSO.

• Materials:

  • Dihydromicromelin B powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Calculate the required amount of Dihydromicromelin B and DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Weigh the Dihydromicromelin B powder and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex the tube until the powder is completely dissolved. Gentle warming at 37°C can be used to aid dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Dihydromicromelin B Working Solution in Cell Culture Medium

• Objective: To prepare a working solution of Dihydromicromelin B in cell culture medium without causing precipitation.

• Materials:

  • Dihydromicromelin B stock solution (from Protocol 1)

  • Sterile cell culture medium

  • Sterile conical tubes

• Procedure:

  • Pre-warm the cell culture medium to 37°C.

  • Thaw an aliquot of the Dihydromicromelin B stock solution at room temperature.

  • In a sterile conical tube, add the required volume of pre-warmed cell culture medium.

  • While gently vortexing or swirling the medium, add the required volume of the Dihydromicromelin B stock solution drop-wise.

  • Ensure the final concentration of DMSO in the medium is below the cytotoxic level for your cell line (ideally ≤ 0.1%).

  • Use the freshly prepared working solution immediately for your experiment.

Visualizations

Caption: Workflow for preparing and using Dihydromicromelin B in experiments.

Caption: A generalized signaling cascade potentially targeted by Dihydromicromelin B.

References

• 1. Mechanism of action of didemnin B, a depsipeptide from the sea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dihydromicromelin B Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dihydromicromelin B in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B and what are its basic properties?

Dihydromicromelin B is a natural product isolated from plants of the Micromelum genus. It belongs to the coumarin (B35378) class of compounds.[1] Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	94285-06-0	[2][3]
Molecular Formula	C15H14O6	[2][4]
Molecular Weight	290.27 g/mol	[2][4]
Appearance	Varies (typically a solid)	-
Storage	-20°C	[5]

Q2: What is the recommended solvent for dissolving Dihydromicromelin B?

Dihydromicromelin B is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) for in vitro experiments.[5] It is crucial to prepare a high-concentration stock solution in DMSO and then dilute it to the final desired concentration in the cell culture medium. The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q3: What is a typical starting concentration range for Dihydromicromelin B in in vitro assays?

Specific cytotoxic concentrations for Dihydromicromelin B are not widely published. However, for novel coumarin compounds, a broad concentration range is often initially screened to determine the half-maximal inhibitory concentration (IC50). A suggested starting range for a preliminary cytotoxicity assay (e.g., MTT or resazurin) would be from 0.1 µM to 100 µM.

Q4: How can I determine the optimal incubation time for my experiments?

The optimal incubation time will depend on the cell line and the specific assay being performed. For cytotoxicity assays, typical incubation times range from 24 to 72 hours. It is recommended to perform a time-course experiment (e.g., 24h, 48h, and 72h) to determine the time point at which the most significant and reproducible effects are observed.

Troubleshooting Guides

Issue 1: Low Solubility or Precipitation in Culture Medium

• Problem: Dihydromicromelin B precipitates out of the cell culture medium upon dilution from the DMSO stock.

• Possible Causes & Solutions:

  • Concentration is too high: The concentration of Dihydromicromelin B may exceed its solubility limit in the aqueous culture medium.

    • Solution: Lower the final concentration of the compound. If a higher concentration is necessary, consider using a solubilizing agent, though this may affect cellular responses.

  • Improper mixing: The compound was not adequately mixed into the medium.

    • Solution: When diluting the DMSO stock, add it to the medium dropwise while vortexing or gently swirling to ensure rapid and even dispersion.

  • Temperature shock: Adding a cold stock solution to warm medium can sometimes cause precipitation.

    • Solution: Allow the DMSO stock solution to come to room temperature before diluting it in the pre-warmed culture medium.

Issue 2: Inconsistent or Non-reproducible Assay Results

• Problem: High variability between replicate wells or between experiments.

• Possible Causes & Solutions:

  • Inaccurate pipetting: Small errors in pipetting can lead to significant variations in the final concentration of the compound.

    • Solution: Use calibrated pipettes and ensure proper pipetting technique. Prepare a master mix of the treatment medium to add to replicate wells.

  • Uneven cell seeding: A non-uniform cell density across the plate will lead to variable results.

    • Solution: Ensure a single-cell suspension before seeding and mix the cell suspension between plating each row or column to prevent settling.

  • Edge effects: Wells on the perimeter of the plate are more prone to evaporation, leading to changes in concentration.

    • Solution: Avoid using the outer wells of the plate for experimental conditions. Fill them with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity.

Issue 3: Suspected Interference with Colorimetric or Fluorometric Assays

• Problem: Unexpectedly high or low readings in a colorimetric (e.g., MTT) or fluorometric (e.g., resazurin) assay that do not correlate with cell viability.

• Possible Causes & Solutions:

  • Direct reaction with assay reagent: Some compounds, particularly those with antioxidant properties, can directly reduce tetrazolium salts (like MTT) or resazurin, leading to a false positive signal of cell viability.[6]

    • Solution: Run a cell-free control where Dihydromicromelin B is added to the culture medium and the assay reagent. If there is a color or fluorescence change, this indicates interference. In this case, consider using a different type of cytotoxicity assay, such as a lactate (B86563) dehydrogenase (LDH) release assay or an ATP-based luminescence assay.[6]

  • Intrinsic color or fluorescence: The compound itself may have a color or be fluorescent at the excitation/emission wavelengths of the assay.

    • Solution: Measure the absorbance or fluorescence of Dihydromicromelin B in the culture medium alone and subtract this background from the experimental readings.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is a standard method to assess cell viability based on the metabolic activity of mitochondrial dehydrogenases.

Materials:

• 96-well cell culture plates

• Dihydromicromelin B stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Dihydromicromelin B in complete culture medium. Remove the old medium from the wells and add 100 µL of the Dihydromicromelin B dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest Dihydromicromelin B concentration) and an untreated control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Protocol 2: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Dihydromicromelin B stock solution

• Complete cell culture medium

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Dihydromicromelin B for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation. Also, collect the supernatant to include any floating apoptotic cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the samples by flow cytometry within one hour. The cell populations are gated and quantified as follows:

  • Live cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive

Visualizations

Caption: General experimental workflow for in vitro testing of Dihydromicromelin B.

Caption: Hypothetical signaling pathway modulation by a coumarin compound.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. DIHYDROMICROMELIN B | 94285-06-0 [m.chemicalbook.com]
• 4. Dihydromicromelin B | TargetMol [targetmol.com]
• 5. biorbyt.com [biorbyt.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Dihydromicromelin B Analogs

Welcome to the technical support center for the synthesis of Dihydromicromelin B and its analogs. This resource provides troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic challenges in creating a library of Dihydromicromelin B analogs?

The synthesis of Dihydromicromelin B analogs, which are a class of pyranocoumarins, involves several challenging steps. The main hurdles include:

• Formation of the Coumarin (B35378) Core: The initial synthesis of the 4-hydroxycoumarin (B602359) scaffold can be problematic, with reactions like the Pechmann condensation requiring harsh conditions that may not be compatible with sensitive functional groups.[1][2]

• Construction of the Dihydropyran Ring: Attaching the dihydropyran ring with the correct stereochemistry is a significant challenge. This often involves multi-component reactions or sequences that require careful optimization to control diastereoselectivity.[3][4]

• Low Overall Yields: Multi-step synthetic sequences can lead to low overall yields. Each step, from the initial condensation to the final cyclization and purification, must be optimized.

• Purification of Intermediates and Final Products: Coumarin derivatives often have similar polarities to reaction byproducts, making purification by chromatography challenging.[5][6]

Q2: Which reaction is typically used to form the coumarin core, and what are its main drawbacks?

The Pechmann condensation is one of the most common and effective methods for preparing the coumarin core from a phenol (B47542) and a β-ketoester.[7] However, it has several drawbacks:

• Harsh Acidic Catalysts: The reaction traditionally requires strong acid catalysts like sulfuric acid (H₂SO₄), trifluoroacetic acid (TFA), or Lewis acids like AlCl₃.[1][7][8] These conditions can lead to side reactions and are unsuitable for acid-labile substrates.

• Low Yields with Unactivated Phenols: While highly activated phenols (e.g., resorcinol) react under milder conditions, simple or deactivated phenols require harsh conditions and often result in lower yields.[1]

• Reaction Mechanism Complexity: The reaction proceeds through transesterification, electrophilic aromatic substitution, and dehydration, and the exact sequence can be controversial, making optimization non-trivial.[9]

Q3: How can I improve the purification of my coumarin-based analogs?

Purification of coumarin derivatives often requires a combination of techniques. If you are facing difficulties with standard silica (B1680970) gel column chromatography, consider the following:

• Alternative Adsorbents: Neutral or acidic alumina (B75360) can be effective alternatives to silica gel for separating coumarin mixtures.[6]

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system (e.g., ethanol/water, ethyl acetate (B1210297)/hexane) can be a highly effective method for purification.

• Acid-Base Extraction: Coumarins can be dissolved in a hot alkaline solution (e.g., 0.5% NaOH) and then re-precipitated by adding acid. This can help remove neutral impurities.[6]

• Preparative TLC/HPLC: For difficult separations or for obtaining highly pure samples for analysis, preparative Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) are powerful options.[5]

Troubleshooting Guides

Problem 1: Low yield in the Pechmann Condensation for the Coumarin Core

You are reacting a substituted phenol with a β-ketoester (like ethyl acetoacetate) and observing low conversion to the desired 4-hydroxycoumarin intermediate.

Caption: Troubleshooting decision tree for low yields in the Pechmann condensation.

Catalyst	Substrate	Conditions	Yield (%)	Reference
H₂SO₄	Phenol, Ethyl Acetoacetate	Harsh, high temp.	Good (but substrate dependent)	[1]
ZrCl₄	Phenol, Ethyl Acetoacetate	CH₃CN, reflux	85-95%	[7]
Yb(OTf)₃	Resorcinol, Ethyl Acetoacetate	Solvent-free, 80°C	98%	[7]
InCl₃	m-Cresol, Ethyl Acetoacetate	Solvent-free, 120°C	92%	[7]
CF₃SO₃H	Phenol, Ethyl Acetoacetate	Water, 110°C	Good to Excellent	[10]

Problem 2: Poor Stereoselectivity in the Dihydropyran Ring Formation

You are performing a three-component reaction between a 4-hydroxycoumarin, an aldehyde, and a C-H acid (e.g., malononitrile) to form the pyranocoumarin (B1669404) core, but you are getting a mixture of diastereomers.

• Catalyst Choice is Critical: The choice of catalyst is paramount for controlling stereoselectivity. Organocatalysts, such as quinine-derived primary amines or thioureas, are often used to induce asymmetry and favor one diastereomer.[3][11]

• Solvent Effects: The polarity of the solvent can significantly influence the transition state of the reaction. Screen a range of solvents (e.g., toluene, DCM, THF, ethanol) to find the optimal medium for diastereoselectivity.

• Temperature Control: Lowering the reaction temperature often enhances stereoselectivity by increasing the energy difference between the diastereomeric transition states. Try running the reaction at room temperature, 0 °C, or even lower if the reaction rate is acceptable.

• Substrate Control: The steric and electronic properties of the aldehyde and the C-H acid can influence the facial selectivity of the attack. If possible, modifying these components may favor the desired stereochemical outcome.

This protocol is a generalized example based on common literature procedures.[3][12]

• Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-hydroxycoumarin (1.0 mmol, 1.0 equiv).

• Reagents: Add the aldehyde (1.1 mmol, 1.1 equiv), malononitrile (B47326) (1.2 mmol, 1.2 equiv), and the chosen organocatalyst (e.g., a quinine-derived amine, 0.1 mmol, 10 mol%).

• Solvent: Add the optimized anhydrous solvent (e.g., Toluene, 5 mL).

• Reaction: Stir the mixture at the optimized temperature (e.g., room temperature) and monitor the reaction progress by TLC.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to isolate the desired pyranocoumarin analog.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the diastereomeric ratio (d.r.) by ¹H NMR analysis of the crude reaction mixture.

Synthetic Workflow Overview

The general synthetic strategy for Dihydromicromelin B analogs can be visualized as a multi-stage process.

Caption: General synthetic workflow for producing a library of Dihydromicromelin B analogs.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Diverse synthesis of pyrano[3,2-c]coumarins: a brief update - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. dl.astm.org [dl.astm.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Pechmann Condensation [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. jsynthchem.com [jsynthchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Biological Properties of Pyranocoumarin Derivatives as Potent Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dihydromicromelin B Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the extraction of Dihydromicromelin B, with a primary focus on addressing low yields.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B and from what source is it typically extracted?

Dihydromicromelin B is a coumarin (B35378), a class of natural phenolic compounds. It is primarily isolated from plants of the Micromelum genus, particularly Micromelum integerrimum.

Q2: What are the common methods for extracting coumarins like Dihydromicromelin B?

Common methods include maceration, Soxhlet extraction, and reflux with polar solvents like ethanol (B145695) or methanol.[1][2] Advanced techniques such as ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) can also be employed to improve efficiency and reduce extraction time.[3]

Q3: What type of solvents are most effective for Dihydromicromelin B extraction?

Polar solvents are generally most effective for extracting coumarins.[2] A study on Micromelum integerrimum utilized 95% aqueous ethanol for extraction, followed by partitioning with dichloromethane (B109758) and ethyl acetate (B1210297).[4] Methanol has also been reported as a highly effective solvent for coumarins.[3]

Q4: What are the primary causes of low Dihydromicromelin B yield?

Low yields can stem from several factors including:

• Poor quality of the plant material (e.g., incorrect species, improper harvesting time, or poor storage).

• Suboptimal extraction parameters (e.g., inappropriate solvent, incorrect temperature, or insufficient extraction time).

• Degradation of the target compound during extraction or workup.

• Loss of product during the purification stages.

Q5: How can I minimize the degradation of Dihydromicromelin B during extraction?

Coumarins can be susceptible to degradation under alkaline conditions and in the presence of oxygen. To minimize degradation, it is advisable to use neutral pH conditions and to limit exposure to air and high temperatures for extended periods.

Troubleshooting Guide for Low Yield

This guide provides a systematic approach to diagnosing and resolving common issues leading to low yields of Dihydromicromelin B.

Problem 1: Low Concentration of Dihydromicromelin B in the Crude Extract

Possible Cause	Recommended Solution
Poor Quality Plant Material	Verify the botanical identity of the plant material. Ensure it was harvested at the optimal time and has been properly dried and stored in a cool, dark place to prevent degradation of secondary metabolites.
Inadequate Grinding	The plant material should be ground to a fine, uniform powder to maximize the surface area for solvent penetration.
Suboptimal Solvent Choice	Polar solvents like ethanol, methanol, or acetone (B3395972) are generally effective for coumarins.[1] Consider performing small-scale comparative extractions with different solvents to determine the most efficient one for your specific plant material.
Inefficient Extraction Method	If using maceration, ensure sufficient extraction time and consider increasing the number of extraction cycles. For more efficient extraction, consider using Soxhlet apparatus or advanced methods like ultrasound-assisted extraction (UAE).[3]
Incorrect Extraction Temperature	While elevated temperatures can improve extraction efficiency, excessive heat can lead to the degradation of thermolabile compounds. A study on M. integerrimum used a temperature of 80 °C with 95% ethanol.[4] It is recommended to optimize the temperature for your specific setup.

Problem 2: Significant Loss of Product During Workup and Purification

Possible Cause	Recommended Solution
Compound Degradation	Avoid high temperatures and exposure to alkaline conditions during solvent removal and subsequent steps.
Inefficient Solvent Partitioning	Ensure the appropriate solvent system is used for liquid-liquid partitioning to effectively separate compounds based on their polarity. For coumarins from M. integerrimum, a common sequence is partitioning against dichloromethane and then ethyl acetate.[4]
Poor Recovery from Chromatography	Optimize the mobile phase for column chromatography to ensure good separation and elution of Dihydromicromelin B. Monitor fractions closely using Thin Layer Chromatography (TLC) to avoid accidental discarding of the product. Ensure the silica (B1680970) gel is not too acidic or basic, which could cause degradation on the column.
Incomplete Precipitation/Crystallization	If crystallization is used for purification, ensure the solution is sufficiently concentrated and cooled slowly to the optimal temperature to maximize crystal formation.

Data Presentation

While specific quantitative data for Dihydromicromelin B yield under a wide range of conditions is limited in the literature, the following table provides a qualitative and semi-quantitative comparison of different solvent systems for the extraction of coumarins from Micromelum species and other plants, which can serve as a guide for solvent selection.

Extraction Solvent	Polarity	Effectiveness for Coumarins	Comments
95% Ethanol	High	High	Successfully used for extracting coumarins from M. integerrimum at elevated temperatures.[4]
Methanol	High	High	Often cited as one of the most effective solvents for coumarin extraction.[3]
Acetone	Medium-High	Good	Used for the extraction of coumarins from the stems of Micromelum minutum.[1]
Dichloromethane (DCM)	Medium	Moderate	More effective for less polar coumarins. Often used in sequential extractions.
Ethyl Acetate	Medium	Moderate	Good for extracting coumarins of intermediate polarity. Used in partitioning steps.[4]
Petroleum Ether / Hexane	Low	Low	Primarily extracts non-polar compounds and lipids. Can be used for initial defatting of the plant material.[1]

Experimental Protocols

Protocol 1: Extraction of Dihydromicromelin B from Micromelum integerrimum

This protocol is adapted from methodologies reported for the isolation of coumarins from Micromelum integerrimum.[4]

• Preparation of Plant Material:

  • Air-dry the leaves and stems of Micromelum integerrimum.

  • Grind the dried plant material into a fine powder.

• Extraction:

  • Place the powdered plant material in a large flask.

  • Add 95% aqueous ethanol in a 1:10 (w/v) ratio.

  • Heat the mixture to 80 °C and maintain for 2 hours with constant stirring.

  • Filter the extract while hot and collect the filtrate.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine all the filtrates.

• Solvent Removal:

  • Evaporate the combined ethanol extracts under reduced pressure using a rotary evaporator to obtain the crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in water.

  • Perform liquid-liquid partitioning sequentially with dichloromethane (DCM) and then ethyl acetate (EtOAc).

  • Collect the DCM and EtOAc fractions separately. Dihydromicromelin B is expected to be in these fractions.

  • Evaporate the solvent from each fraction.

• Purification:

  • Subject the dried DCM and EtOAc fractions to column chromatography on silica gel.

  • Elute the column with a gradient of petroleum ether and acetone.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC).

  • Combine fractions containing Dihydromicromelin B and evaporate the solvent.

  • Further purification can be achieved by recrystallization or preparative HPLC if necessary.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A decision tree to guide the troubleshooting process for low extraction yields.

General Experimental Workflow

Caption: A generalized workflow for the extraction and isolation of Dihydromicromelin B.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cjnmcpu.com [cjnmcpu.com]

Dihydromicromelin B interference with fluorescent assays

Welcome to the technical support center for Dihydromicromelin B. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot potential interference with fluorescent assays.

Frequently Asked Questions (FAQs)

Q1: What is Dihydromicromelin B?

Dihydromicromelin B is a natural product isolated from plants of the Micromelum genus.[1] It belongs to the coumarin (B35378) class of compounds, which are known for their diverse biological activities. Its chemical structure is the basis for its potential use in various research applications.

Q2: Can Dihydromicromelin B interfere with my fluorescence-based assay?

Yes, it is possible. Dihydromicromelin B is a coumarin derivative, and compounds of this class are often intrinsically fluorescent (a phenomenon known as autofluorescence).[2] This inherent fluorescence can lead to false-positive signals or high background noise in your assay, particularly if your assay uses fluorophores that are excited by UV or blue light. Additionally, like many small molecules, it could potentially cause fluorescence quenching, leading to a decrease in your signal.

Q3: What types of fluorescence interference are common with coumarin-like compounds?

The two primary mechanisms of interference are:

• Autofluorescence: The compound itself emits light upon excitation, which can be detected by the instrument and mask the true signal from your fluorescent probe.[3][4][5]

• Fluorescence Quenching: The compound absorbs the excitation light or the emitted light from your fluorophore, resulting in a decrease in the measured fluorescence intensity.[6][7] This can be mistaken for a biological effect.

Q4: At what wavelengths is interference from coumarin derivatives most likely?

Coumarin derivatives typically absorb UV light and emit blue-green fluorescence, often in the 400-500 nm range.[2] If your assay's fluorophore has excitation or emission spectra in this region, the potential for interference is higher.

Q5: How can I minimize the risk of interference from Dihydromicromelin B?

Several strategies can be employed:

• Run appropriate controls: Always include controls with Dihydromicromelin B alone to measure its intrinsic fluorescence and potential quenching effects.

• Select appropriate fluorophores: If possible, use fluorophores that have excitation and emission spectra outside the range of Dihydromicromelin B's potential fluorescence (e.g., red or far-red dyes).[8][9]

• Optimize compound concentration: Use the lowest effective concentration of Dihydromicromelin B to minimize interference.

• Perform spectral analysis: Characterize the excitation and emission spectra of Dihydromicromelin B to understand its fluorescent properties.

Troubleshooting Guide

Problem 1: I see a high background signal in my assay wells containing Dihydromicromelin B, even without my fluorescent probe.

This suggests that Dihydromicromelin B is autofluorescent under your assay conditions.

Troubleshooting Workflow

Caption: Workflow for identifying and mitigating autofluorescence.

Problem 2: The fluorescence signal decreases when I add Dihydromicromelin B to my assay.

This could be due to fluorescence quenching by Dihydromicromelin B or a genuine biological effect.

Troubleshooting Workflow

Caption: Workflow for identifying fluorescence quenching.

Experimental Protocols

Protocol 1: Measuring Autofluorescence of Dihydromicromelin B

Objective: To determine if Dihydromicromelin B is fluorescent at the excitation and emission wavelengths of your assay.

Materials:

• Dihydromicromelin B stock solution

• Assay buffer

• Microplate reader with fluorescence detection

• Microplates compatible with your reader (e.g., black-walled, clear-bottom plates)

Methodology:

• Prepare a serial dilution of Dihydromicromelin B in the assay buffer. The concentration range should cover and exceed the final concentration used in your assay.

• Add the Dihydromicromelin B dilutions to the wells of the microplate.

• Include wells with only the assay buffer as a negative control.

• Set the microplate reader to the excitation and emission wavelengths used for your experimental fluorophore.

• Measure the fluorescence intensity of each well.

• Subtract the average fluorescence of the buffer-only wells from the Dihydromicromelin B-containing wells.

• Plot the net fluorescence intensity against the concentration of Dihydromicromelin B. A concentration-dependent increase in fluorescence indicates autofluorescence.

Protocol 2: Fluorescence Quenching Assay

Objective: To determine if Dihydromicromelin B quenches the fluorescence of your probe.

Materials:

• Dihydromicromelin B stock solution

• Your fluorescent probe/dye at the final assay concentration

• Assay buffer

• Microplate reader with fluorescence detection

• Microplates

Methodology:

• Prepare a solution of your fluorescent probe in the assay buffer at the same concentration used in your main experiment.

• Prepare a serial dilution of Dihydromicromelin B in the assay buffer.

• In the microplate, mix the fluorescent probe solution with the different concentrations of Dihydromicromelin B.

• Include control wells with the fluorescent probe and assay buffer only (no Dihydromicromelin B).

• Incubate the plate for a short period under your standard assay conditions (e.g., temperature, time) to ensure equilibrium.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Compare the fluorescence of the wells containing Dihydromicromelin B to the probe-only control. A concentration-dependent decrease in fluorescence indicates quenching.

Data Presentation

Table 1: Example Autofluorescence Data for Dihydromicromelin B

Dihydromicromelin B (µM)	Raw Fluorescence (RFU)	Buffer Blank (RFU)	Net Fluorescence (RFU)
0	55	52	3
1	150	52	98
5	480	52	428
10	950	52	898
25	2300	52	2248
50	4500	52	4448

This is example data. Actual values will depend on the specific experimental conditions.

Table 2: Example Quenching Data for Dihydromicromelin B with Fluorescein

Dihydromicromelin B (µM)	Fluorescence with Probe (RFU)	Probe Only Control (RFU)	% Quenching
0	5000	5000	0%
1	4800	5000	4%
5	4200	5000	16%
10	3500	5000	30%
25	2000	5000	60%
50	1100	5000	78%

% Quenching = [1 - (Fluorescence with Probe / Probe Only Control)] * 100 This is example data. Actual values will depend on the specific experimental conditions.

References

• 1. Dihydromicromelin B | TargetMol [targetmol.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. benchchem.com [benchchem.com]
• 4. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Fluorescence quenching assay [bio-protocol.org]
• 7. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 9. southernbiotech.com [southernbiotech.com]

dealing with Dihydromicromelin B degradation during storage

This technical support center provides guidance on handling and storing Dihydromicromelin B to minimize degradation. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Dihydromicromelin B to degrade during storage?

A1: Dihydromicromelin B, as a coumarin (B35378) derivative, is susceptible to three primary degradation pathways:

• Hydrolysis: The lactone ring in the coumarin structure is prone to hydrolysis, especially under basic (high pH) conditions.[1][2][3] This opens the ring and leads to the formation of a coumarinic acid derivative, which can then isomerize to a more stable coumaric acid form.[4][5]

• Photodegradation: Exposure to light, particularly UV light, can induce photochemical reactions, leading to the loss of the compound's structural integrity.[1][6][7][8]

• Oxidation: Like many organic molecules, Dihydromicromelin B can be susceptible to oxidation, which can be accelerated by the presence of oxidizing agents, elevated temperatures, and exposure to air.[9][10]

Q2: What are the recommended storage conditions for Dihydromicromelin B?

A2: To ensure the long-term stability of Dihydromicromelin B, the following storage conditions are recommended:

• Solid Form: Store as a powder at -20°C for up to three years.

• In Solution: For long-term storage, solutions should be kept at -80°C for up to one year.

• General Precautions: Protect from light by using amber vials or by wrapping containers in aluminum foil.[1] Store in a cool, dark place. For solutions, consider using aprotic solvents if compatible with your experimental design to minimize hydrolysis.[1]

Q3: I see unexpected peaks in my HPLC chromatogram when analyzing my Dihydromicromelin B sample. What could be the cause?

A3: Unexpected peaks in your HPLC chromatogram are likely due to the presence of degradation products. The identity of these products will depend on the storage conditions and the specific degradation pathway. For example:

• Hydrolysis: A peak corresponding to the ring-opened coumarinic or coumaric acid derivative may be observed.

• Photodegradation: A variety of photoproducts can be formed, which may appear as multiple small peaks.

• Oxidation: Oxidized derivatives of Dihydromicromelin B will result in new peaks.

To identify the cause, it is recommended to perform a forced degradation study under controlled conditions (see the "Experimental Protocols" section below).

Q4: Can the pH of my solution affect the stability of Dihydromicromelin B?

A4: Yes, the pH of the solution is a critical factor. Basic conditions (high pH) significantly accelerate the hydrolysis of the lactone ring in the coumarin structure, leading to rapid degradation.[1] It is advisable to maintain a neutral or slightly acidic pH for your solutions unless your experimental protocol specifically requires basic conditions.

Troubleshooting Guides

Issue 1: Loss of Potency or Activity of Dihydromicromelin B

Possible Cause	Troubleshooting Steps
Degradation due to Improper Storage	1. Verify Storage Conditions: Ensure that the compound has been stored at the recommended temperature (-20°C for solid, -80°C for solution) and protected from light. 2. Check pH of Solution: If in solution, measure the pH. If it is basic, this is a likely cause of degradation. Prepare fresh solutions in a neutral or slightly acidic buffer. 3. Analyze for Degradation Products: Use a stability-indicating analytical method, such as HPLC with UV or MS detection, to check for the presence of degradation products.
Repeated Freeze-Thaw Cycles	1. Aliquot Samples: For solutions, prepare single-use aliquots to avoid repeated freeze-thaw cycles. 2. Re-analyze Aliquoted Sample: Compare the activity of a freshly thawed aliquot with a sample that has undergone multiple freeze-thaw cycles.

Issue 2: Inconsistent Experimental Results

Possible Cause	Troubleshooting Steps
Progressive Degradation of Stock Solution	1. Prepare Fresh Stock Solutions: Do not use old stock solutions. Prepare fresh solutions from solid material for each set of experiments. 2. Monitor Stock Solution Stability: If a stock solution must be used over time, periodically analyze it by HPLC to monitor for degradation.
Photodegradation During Experiment	1. Minimize Light Exposure: Conduct experiments under subdued lighting conditions. Use amber-colored labware or wrap containers in foil. 2. Include a "Dark" Control: Run a parallel experiment where the sample is protected from light to determine if photodegradation is a significant factor.

Data Presentation

Table 1: Illustrative pH-Dependent Degradation of a Coumarin Compound at 25°C

pH	% Degradation (24 hours)	% Degradation (72 hours)	Major Degradation Pathway
4.0	< 1%	< 2%	Minimal degradation
7.0	~ 2%	~ 5%	Slow hydrolysis
9.0	~ 15%	~ 35%	Rapid hydrolysis

Note: This table presents illustrative data based on the general behavior of coumarin compounds. Actual degradation rates for Dihydromicromelin B may vary.

Table 2: Illustrative Forced Degradation Study Conditions and Expected Outcomes

Stress Condition	Typical Parameters	Expected Outcome
Acid Hydrolysis	0.1 M HCl at 60°C for 24h	Potential for some degradation, but generally less than base hydrolysis.
Base Hydrolysis	0.1 M NaOH at room temp for 4h	Significant degradation via lactone ring opening.
Oxidation	3% H₂O₂ at room temp for 24h	Formation of oxidized products.
Thermal Stress	60°C for 48h (solid state)	Potential for degradation, depending on the melting point and thermal stability.
Photostability	Exposure to UV light (e.g., 254 nm) for 8h	Formation of various photodegradation products.

Experimental Protocols

Protocol 1: HPLC Method for Stability Indicating Analysis of Dihydromicromelin B

This protocol describes a general reverse-phase HPLC method suitable for separating Dihydromicromelin B from its potential degradation products.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 5% A, 95% B

  • 15-18 min: Hold at 5% A, 95% B

  • 18-20 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm and 320 nm

• Column Temperature: 30°C

Protocol 2: Forced Degradation Study of Dihydromicromelin B

This protocol outlines the steps for conducting a forced degradation study to identify potential degradation products and establish the stability-indicating nature of an analytical method.[11][12][13][14]

• Prepare Stock Solution: Prepare a stock solution of Dihydromicromelin B in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 4 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation (Solution): Heat the stock solution at 60°C for 48 hours.

• Thermal Degradation (Solid): Place a known amount of solid Dihydromicromelin B in an oven at 60°C for 48 hours. Dissolve in the initial solvent before analysis.

• Photodegradation: Expose the stock solution in a quartz cuvette to UV light (e.g., 254 nm) for 8 hours. Keep a control sample wrapped in foil.

• Analysis: Analyze all stressed samples and a control (unstressed) sample using the stability-indicating HPLC method described in Protocol 1.

• Evaluation: Compare the chromatograms of the stressed samples with the control. Identify and quantify the degradation products.

Visualizations

Caption: Key storage recommendations and degradation pathways for Dihydromicromelin B.

Caption: Experimental workflow for a forced degradation study of Dihydromicromelin B.

References

• 1. benchchem.com [benchchem.com]
• 2. scirp.org [scirp.org]
• 3. isca.me [isca.me]
• 4. researchgate.net [researchgate.net]
• 5. Process for the Obtention of Coumaric Acid from Coumarin: Analysis of the Reaction Conditions [scirp.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Coumarin-Based Photodegradable Hydrogels Enable Two-Photon Subtractive Biofabrication at 300 mm s-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. biopharminternational.com [biopharminternational.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. sgs.com [sgs.com]
• 14. pharmtech.com [pharmtech.com]

Technical Support Center: Ensuring Reproducibility in Dihydromyricetin (DMY) Experiments

Disclaimer: Information on "Dihydromicromelin B" is limited. This guide is based on "Dihydromyricetin" (DMY), a natural product with similar research applications, to address the core requirements of the user request.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring the reproducibility of experiments involving Dihydromyricetin (DMY).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of variability when working with natural products like Dihydromyricetin (DMY)?

A1: Reproducibility challenges in natural product research can stem from several factors. The inherent variability of the natural source material, including genetic variations, geographical location, and harvest time, can impact the purity and composition of the isolated compound.[1][2] Additionally, the choice of extraction method and solvents can significantly influence the yield and profile of the final product.[2] For commercially sourced DMY, batch-to-batch variation in purity can also lead to inconsistent results.

Q2: How does Dihydromyricetin (DMY) typically induce cell death?

A2: Dihydromyricetin has been shown to induce apoptosis in various cancer cell lines.[3][4] The primary mechanism often involves the intrinsic or mitochondrial pathway of apoptosis.[3] This is characterized by an increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2, leading to the activation of caspase-3.[3][4]

Q3: What is the effect of Dihydromyricetin (DMY) on the cell cycle?

A3: Dihydromyricetin has been observed to induce cell cycle arrest, although the specific phase can be cell-type dependent. For instance, some studies report a G2/M phase arrest.[5] The mechanism can involve the deregulation of key cell cycle proteins such as Cyclin B1 and CDK1.[5]

Q4: Which signaling pathways are known to be modulated by Dihydromyricetin (DMY)?

A4: DMY is known to modulate several key signaling pathways. It can inhibit the NF-κB signaling pathway, which is crucial in inflammatory responses and cell survival.[6][7] Additionally, DMY can activate the AMPK signaling pathway, which is involved in cellular energy homeostasis and can influence insulin (B600854) sensitivity.[8][9]

Troubleshooting Guides

Issue 1: Inconsistent Anti-proliferative Effects in Cell Viability Assays (e.g., MTT Assay)

Possible Cause	Troubleshooting Steps
DMY Stock Solution Degradation	Prepare fresh stock solutions of DMY in a suitable solvent (e.g., DMSO) for each experiment. Store aliquots at -20°C or -80°C to minimize freeze-thaw cycles.
Inconsistent Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Perform a cell count before seeding and ensure even cell suspension.
Variability in Treatment Duration	Strictly adhere to the planned incubation times with DMY. Use a timer to ensure consistency across different plates and experiments.
Solvent (DMSO) Toxicity	Include a vehicle control (cells treated with the same concentration of DMSO used to dissolve DMY) to assess the effect of the solvent on cell viability. Keep the final DMSO concentration below 0.5%.

Issue 2: Difficulty Reproducing Apoptosis Results from Flow Cytometry

Possible Cause	Troubleshooting Steps
Suboptimal DMY Concentration or Incubation Time	Perform a dose-response and time-course experiment to determine the optimal concentration and duration of DMY treatment for inducing apoptosis in your specific cell line.
Cell Clumping	Ensure single-cell suspension before staining and acquisition. Use cell strainers if necessary.
Incorrect Gating Strategy	Set gates based on unstained and single-stain controls. Ensure that the gates for early and late apoptotic populations are clearly defined and consistently applied.
Reagent Quality	Use fresh apoptosis staining reagents (e.g., Annexin V/PI) and protect them from light. Check the expiration dates of the reagents.

Issue 3: Inconsistent Protein Expression Levels in Western Blotting

Possible Cause	Troubleshooting Steps
Variation in Protein Loading	Perform a protein quantification assay (e.g., BCA assay) and load equal amounts of protein for each sample. Use a loading control (e.g., β-actin, GAPDH) to normalize the data.
Inefficient Protein Transfer	Optimize the transfer conditions (time, voltage) for your specific proteins of interest. Check the transfer efficiency by staining the membrane with Ponceau S.
Antibody Performance	Use antibodies that have been validated for your application. Titrate the primary antibody to determine the optimal concentration. Ensure the secondary antibody is compatible with the primary antibody.
Batch-to-Batch Variability of DMY	If possible, use DMY from the same batch for a series of related experiments. If a new batch is used, perform a validation experiment to confirm similar bioactivity.

Experimental Protocols

Cell Viability (MTT) Assay

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of DMY (e.g., 0, 10, 25, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

Apoptosis Assay (Annexin V/PI Staining and Flow Cytometry)

• Seed cells in a 6-well plate and treat with the desired concentrations of DMY for the determined time.

• Harvest the cells (including floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

• Seed cells and treat with DMY as described for the apoptosis assay.

• Harvest the cells and wash with cold PBS.

• Fix the cells in cold 70% ethanol (B145695) while vortexing gently and store at -20°C overnight.

• Wash the cells with PBS and resuspend in PBS containing 100 µg/mL RNase A and 50 µg/mL Propidium Iodide.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry.

Western Blotting

• Lyse DMY-treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (e.g., against Bax, Bcl-2, Caspase-3, Cyclin B1, p-AMPK, NF-κB p65) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Quantitative Data Summary

Table 1: Reported Effective Concentrations of Dihydromyricetin (DMY) in In Vitro Studies

Cell Line	Assay	Effective Concentration Range (µM)	Observed Effect	Reference
JAr (Choriocarcinoma)	MTT	25 - 100	Inhibition of cell viability	[3]
Hep3B (Hepatocellular Carcinoma)	Apoptosis	Not specified	Induction of apoptosis	[4]
HCCC9810, TFK-1 (Cholangiocarcinoma)	Apoptosis	Not specified	Promotion of apoptosis	[10]
3T3-L1 (Adipocytes)	Glucose Uptake	Not specified	Amelioration of insulin resistance	[8]

Note: Effective concentrations can be highly cell-type specific and should be empirically determined for your experimental system.

Visualizations

Caption: General experimental workflow for studying the effects of Dihydromyricetin (DMY).

References

• 1. The Challenge of Reproducibility and Accuracy in Nutrition Research: Resources and Pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Dihydromyricetin induces apoptosis in a human choriocarcinoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Proximal discrepancy in intrinsic atomic interaction arrests G2/M phase by inhibiting Cyclin B1/CDK1 to infer molecular and cellular biocompatibility of d-limonene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Dihydromyricetin Ameliorates Inflammation-Induced Insulin Resistance via Phospholipase C-CaMKK-AMPK Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of the Biological Activity of Coumarins from Micromelum Species

A detailed guide for researchers and drug development professionals on the biological activities of coumarins isolated from the Micromelum genus. This guide provides a comparative overview of their cytotoxic properties, details the experimental protocols used for their evaluation, and visualizes a key signaling pathway involved in their mechanism of action.

Introduction

Coumarins, a class of benzopyrone secondary metabolites, are widely distributed in the plant kingdom and are known for their diverse and significant pharmacological properties. The genus Micromelum, belonging to the Rutaceae family, is a rich source of various coumarin (B35378) derivatives. These compounds have attracted considerable interest in the scientific community for their potential as therapeutic agents, exhibiting a range of biological activities including cytotoxic, anti-inflammatory, antibacterial, and antiviral effects.

This guide aims to provide a comparative analysis of the biological activity of selected coumarins isolated from Micromelum species. While the primary focus of this guide was intended to be a comparison involving Dihydromicromelin B, a thorough review of the available scientific literature revealed a notable absence of quantitative biological activity data for this specific compound. Therefore, this guide will focus on presenting the available data for other structurally related and co-isolated coumarins from the Micromelum genus to provide a useful resource for researchers in the field.

Comparative Cytotoxic Activity of Micromelum Coumarins

The following table summarizes the available quantitative data on the cytotoxic activity of various coumarins isolated from Micromelum species against different cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound Name	Cell Line	Activity (IC50)	Reference
Micromelin	Cholangiocarcinoma (KKU-100)	9.2 µg/mL	[1]
Murralongin	Cholangiocarcinoma (KKU-100)	9.0 µg/mL	[1]
Microminutin	Cholangiocarcinoma (KKU-100)	1.719 µg/mL	[1]
Scopoletin	Cholangiocarcinoma (KKU-100)	19.2 µg/mL	[1]
Minutin A	Leishmania major	12.1 µM	[2]
Minutin B	Leishmania major	20.2 µM	[2]
Clauslactone E	Leishmania major	9.8 µM	[2]
Minutin B	Lung Adenocarcinoma (SBC3)	9.6 µM	[2]
Minutin B	Lung Adenocarcinoma (A549)	17.5 µM	[2]
Minutin B	Leukemia (K562)	8.7 µM	[2]
Minutin B	Leukemia (K562/ADM)	6.7 µM	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating the biological activity of coumarins.

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the isolated coumarins is commonly determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells (e.g., KKU-100, SBC3, A549, K562) are seeded in a 96-well plate at a density of 5 x 10³ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., Micromelin, Microminutin) and incubated for a further 48 hours.

• MTT Addition: After the incubation period, 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is then removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curve.

Anti-Leishmanial Activity Assay

The activity against Leishmania major promastigotes is determined as follows:

• Parasite Culture: Leishmania major promastigotes are cultured in M199 medium supplemented with 10% fetal bovine serum.

• Compound Treatment: The promastigotes are seeded in a 96-well plate and treated with different concentrations of the test compounds.

• Incubation: The plates are incubated at 26°C for 72 hours.

• Viability Assessment: Parasite viability is determined by counting the number of motile promastigotes using a hemocytometer or by using a colorimetric assay (e.g., MTT).

• IC50 Calculation: The IC50 value is determined from the dose-response curve.

Signaling Pathway Visualization

The cytotoxic activity of many natural compounds, including coumarins, is often mediated through the induction of apoptosis. The diagram below illustrates a simplified generic apoptosis signaling pathway that can be triggered by such compounds.

Caption: Simplified overview of extrinsic and intrinsic apoptosis pathways potentially activated by coumarins.

Conclusion and Future Directions

The coumarins isolated from the Micromelum genus have demonstrated a range of promising biological activities, particularly in the realm of cytotoxicity against various cancer cell lines. Compounds like Microminutin and Minutin B have shown potent activities, suggesting their potential as lead compounds for the development of novel anticancer agents.

The conspicuous absence of published biological activity data for Dihydromicromelin B presents a clear gap in the current scientific knowledge. This highlights an opportunity for future research to isolate or synthesize Dihydromicromelin B and evaluate its pharmacological profile. Such studies would be invaluable in completing the structure-activity relationship landscape of coumarins from Micromelum and could potentially uncover a new and potent bioactive compound. Further investigations into the precise molecular mechanisms of action of these coumarins are also warranted to fully understand their therapeutic potential.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. Chemical constituents, cytotoxic activities and traditional uses of Micromelum minutum (Rutaceae): a review - MedCrave online [medcraveonline.com]

Dihydromicromelin B vs. Other Micromelum Isolates: A Comparative Guide on Cytotoxicity

For researchers and drug development professionals exploring novel anticancer agents, the genus Micromelum presents a rich source of bioactive compounds, primarily coumarins and alkaloids. While numerous isolates from this genus have demonstrated significant cytotoxic effects against various cancer cell lines, the activity of dihydromicromelin B appears to be limited, directing the focus towards other promising candidates within the Micromelum family. This guide provides a comparative overview of the cytotoxic performance of various Micromelum isolates, supported by experimental data.

Comparative Cytotoxicity of Micromelum Isolates

The cytotoxic activity of compounds isolated from Micromelum species, predominantly M. minutum and M. integerrimum, has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the effectiveness of a compound in inhibiting cancer cell growth. A lower IC50 value indicates a higher cytotoxic potency.

Interestingly, a study on isolates from Indonesian Micromelum minutum reported that a mixture of dihydromicromelin A and dihydromicromelin B was not active against MCF-7 (breast cancer) and 4T1 (murine breast cancer) cell lines. In contrast, numerous other compounds from the same genus have shown potent to moderate cytotoxicity, as detailed in the table below.

Compound	Plant Source	Cancer Cell Line	Cell Line Type	IC50 Value
Dihydromicromelin A & B (mixture)	M. minutum	MCF-7, 4T1	Breast Cancer	Not Active
8-hydroxyisocapnolactone-2',3'-diol	M. minutum	CEM-SS	T-lymphoblastic Leukemia	2.9 µg/mL
HL60	Promyelocytic Leukemia	2.5 µg/mL
HeLa	Cervical Cancer	6.9 µg/mL
HepG2	Liver Cancer	5.9 µg/mL
SBC3	Lung Adenocarcinoma	8.8 µM
A549	Lung Adenocarcinoma	10.1 µM
K562	Leukemia	16.9 µM
K562/ADM	Doxorubicin-resistant Leukemia	10.1 µM
2',3'-epoxyisocapnolactone	M. minutum	CEM-SS	T-lymphoblastic Leukemia	3.9 µg/mL
HL60	Promyelocytic Leukemia	4.2 µg/mL
Microminutin	M. minutum	KKU-100	Cholangiocarcinoma	1.7 µg/mL
Murrangatin	M. minutum	KKU-100	Cholangiocarcinoma	2.9 µg/mL
Clauslactone E	M. minutum	SBC3	Lung Adenocarcinoma	3.7 µM
A549	Lung Adenocarcinoma	10.4 µM
K562	Leukemia	12.1 µM
K562/ADM	Doxorubicin-resistant Leukemia	10.8 µM
Minutin B	M. minutum	SBC3	Lung Adenocarcinoma	9.6 µM
A549	Lung Adenocarcinoma	17.5 µM
K562	Leukemia	8.7 µM
K562/ADM	Doxorubicin-resistant Leukemia	6.7 µM
Mahanine	M. minutum	U937	Myeloid Leukemia	8.7 µM (for apoptosis)
HL60	Promyelocytic Leukemia	4.0 µg/mL (MIC100)
Micromelin	M. minutum	KKU-100	Cholangiocarcinoma	9.2 µg/mL
Murralongin	M. minutum	KKU-100	Cholangiocarcinoma	9.0 µg/mL
Murralonginol	M. minutum	KKU-100	Cholangiocarcinoma	10.0 µg/mL
Minumicrolin	M. minutum	KKU-100	Cholangiocarcinoma	10.2 µg/mL
Scopoletin	M. minutum	KKU-100	Cholangiocarcinoma	19.2 µg/mL
Integerrine A-J (four active compounds)	M. integerrimum	HepG2, HCT-116, HeLa, PANC-1	Liver, Colon, Cervical, Pancreatic Cancer	14.1 - 67.5 µM
5,7-dihydroxy-3,4',8-trimethoxyflavone	M. minutum	MCF-7	Breast Cancer	369 ± 8 µM
4T1	Breast Cancer	227 ± 5 µM

Experimental Protocols

The primary method utilized to determine the cytotoxic activity of these compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a standard and reliable method for assessing cell viability.

MTT Cytotoxicity Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1 x 10^5 cells/mL) and allowed to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The isolated compounds are dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations with the culture medium. The cells are then treated with these concentrations of the compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (final concentration typically 0.5 mg/mL). The plates are then incubated for another 3-4 hours.

• Formazan (B1609692) Solubilization: During this incubation, mitochondrial dehydrogenases in viable cells convert the yellow MTT into purple formazan crystals. A solubilizing agent, such as DMSO or a solution of sodium dodecyl sulfate (B86663) (SDS) in HCl, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the compound concentration.

Visualizing Experimental Workflow and Signaling Pathways

To better understand the experimental process and the potential mechanism of action of cytotoxic Micromelum isolates, the following diagrams are provided.

Caption: Workflow of the MTT assay for determining cytotoxicity.

Several studies suggest that the cytotoxic effects of coumarins from Micromelum are mediated through the induction of apoptosis. The carbazole (B46965) alkaloid mahanine, for instance, has been shown to induce apoptosis via a mitochondrial-dependent pathway.[1] A common mechanism for coumarin-induced apoptosis involves the intrinsic pathway, as depicted below.

Caption: Mitochondrial (intrinsic) pathway of apoptosis induced by coumarins.

References

• 1. medcraveonline.com [medcraveonline.com]

Comparative Guide to the Structure-Activity Relationship of Pyranocoumarin Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of pyranocoumarin (B1669404) derivatives, focusing on their cytotoxic effects. Due to the limited availability of specific data on Dihydromicromelin B derivatives, this guide focuses on the well-documented pyranocoumarins of the seselin (B192379) and xanthyletin (B190499) series, which share a similar structural backbone and offer valuable insights into the SAR of this class of compounds. The primary data presented is based on the seminal work of Magiatis et al. (1998) on the cytotoxicity of these compounds against L-1210 murine leukemia cells.

Data Presentation: Cytotoxic Activity of Seselin and Xanthyletin Derivatives

The cytotoxic activity of a series of synthesized pyranocoumarin derivatives was evaluated against the L-1210 murine leukemia cell line. The results, expressed as IC50 values (the concentration required to inhibit cell proliferation by 50%), are summarized in the table below. Lower IC50 values indicate higher cytotoxic potency.

Compound Series	Derivative	R1	R2	R3	IC50 (μg/mL)[1]
Seselin	Seselin (parent)	H	H	H	>10
(+/-)-cis-3',4'-diacetoxy-3',4'-dihydroseselin	OAc	OAc	H	1.8
(+/-)-trans-4'-acetoxy-3'-bromo-3',4'-dihydroseselin	Br	OAc	H	1.6
(+/-)-trans-4'-benzoxy-3'-bromo-3',4'-dihydroseselin	Br	OBz	H	1.2
(+/-)-trans-3',4'-dibromo-3',4'-dihydroseselin	Br	Br	H	2.5
Xanthyletin	Xanthyletin (parent)	H	H	H	>10
(+/-)-cis-3',4'-diacetoxy-3',4'-dihydroxanthyletin	OAc	OAc	H	3.5
(+/-)-trans-4'-acetoxy-3'-bromo-3',4'-dihydroxanthyletin	Br	OAc	H	2.8
(+/-)-trans-4'-benzoxy-3'-bromo-3',4'-dihydroxanthyletin	Br	OBz	H	2.2
(+/-)-trans-3',4'-dibromo-3',4'-dihydroxanthyletin	Br	Br	H	4.5

Key Structure-Activity Relationship Insights:

• Saturation and Oxygenation of the Pyran Ring: Dihydroxylation and subsequent acylation or benzoylation of the 3',4'-double bond in both seselin and xanthyletin series generally lead to a significant increase in cytotoxic activity compared to the parent compounds.

• Effect of Substituents at 3' and 4' Positions:

  • The presence of acetoxy or benzoxy groups at the 4'-position, particularly in combination with a bromine atom at the 3'-position, results in the most potent compounds.

  • Specifically, the (+/-)-trans-4'-benzoxy-3'-bromo-3',4'-dihydroseselin derivative exhibited the highest cytotoxicity in the seselin series.

• Comparison between Seselin and Xanthyletin Series: Overall, the derivatives of the seselin series demonstrated more potent cytotoxic activity than the corresponding derivatives of the xanthyletin series, suggesting that the angular pyranocoumarin scaffold of seselin is more favorable for cytotoxicity than the linear scaffold of xanthyletin.

Experimental Protocols

General Cytotoxicity Assay against L-1210 Cells (Representative Protocol)

The following is a generalized protocol for determining the cytotoxic activity of compounds against the L-1210 murine leukemia cell line, based on common methodologies. The specific details of the assay used by Magiatis et al. (1998) were not available in the accessed literature.

1. Cell Culture:

• L-1210 cells are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Cells are passaged regularly to maintain logarithmic growth.

2. Assay Procedure:

• A suspension of L-1210 cells is seeded into 96-well microtiter plates at a predetermined density (e.g., 5 x 10^4 cells/well).

• The test compounds are dissolved in a suitable solvent (e.g., DMSO) and then diluted with the culture medium to various concentrations.

• The cells are exposed to the different concentrations of the test compounds and incubated for a specific period (e.g., 48 or 72 hours).

• Control wells containing cells with the solvent vehicle and wells with medium only (blank) are included.

3. Measurement of Cell Proliferation/Viability:

• After the incubation period, a reagent to measure cell viability is added to each well. Common methods include:

  • MTT Assay: Measures the metabolic activity of viable cells, which reduces the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The absorbance is read using a microplate reader.

  • Trypan Blue Exclusion Assay: Cells are stained with trypan blue, which is excluded by viable cells but taken up by non-viable cells. The number of viable and non-viable cells is then counted using a hemocytometer.

  • Luminometric Assays: Measuring ATP content as an indicator of metabolically active cells.

4. Data Analysis:

• The percentage of cell growth inhibition is calculated for each concentration of the test compound relative to the untreated control cells.

• The IC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

Signaling Pathway for Pyranocoumarin-Induced Cytotoxicity

Pyranocoumarins often exert their cytotoxic effects by inducing apoptosis (programmed cell death). The diagram below illustrates a simplified model of the intrinsic apoptotic pathway, which is a common mechanism for chemotherapy-induced cell death.

Caption: Intrinsic apoptosis pathway induced by pyranocoumarins.

Experimental Workflow for Cytotoxicity Screening

The following diagram outlines the general workflow for screening the cytotoxic activity of newly synthesized compounds.

Caption: General workflow for cytotoxic activity screening.

References

• 1. Antinociceptive properties of new coumarin derivatives bearing substituted 3,4-dihydro-2H-benzothiazines - PMC [pmc.ncbi.nlm.nih.gov]

Dihydromyricetin: A Potential Anticancer Agent in Comparison to Conventional Chemotherapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anticancer potential of Dihydromyricetin (DHM), a natural flavonoid, benchmarked against established chemotherapeutic agents. The following sections present quantitative data, detailed experimental protocols, and visual representations of molecular pathways to facilitate an objective evaluation of DHM's efficacy and mechanisms of action.

Comparative Anticancer Activity

Dihydromyricetin has demonstrated significant anticancer effects across a range of cancer cell lines. Its efficacy, both as a standalone agent and in combination with conventional drugs, is highlighted by its ability to inhibit cell proliferation, induce programmed cell death (apoptosis), and arrest the cell cycle.

Cytotoxicity Against Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The tables below summarize the IC50 values of DHM in different cancer cell lines, offering a direct comparison with standard chemotherapeutic drugs where data is available.

Cell Line	Cancer Type	Dihydromyricetin (DHM) IC50	Alternative Agent	Alternative Agent IC50	Reference
Hepatocellular Carcinoma
HepG2	Human Hepatocellular Carcinoma	168 µM (24h)	Cisplatin (B142131)	5.91 ± 0.27 µM	[1][2]
HuH-6	Human Hepatoblastoma	Not explicitly stated	Cisplatin	6.33 ± 0.20 µM	[2]
Ovarian Cancer
A2780 (p53 positive)	Human Ovarian Cancer	336.0 µM (24h)	-	-	[3]
SKOV3 (p53 null)	Human Ovarian Cancer	845.9 µM (24h)	-	-	[3]
Cholangiocarcinoma
HCCC9810	Human Cholangiocarcinoma	156.8 µM (24h)	-	-	[4]
Gastric Cancer
AGS	Human Gastric Cancer	>100 µM (48h/72h)	-	-	[5]

Synergistic Effects with Chemotherapeutic Agents

DHM has been shown to enhance the efficacy of conventional chemotherapy drugs, potentially allowing for lower dosages and reduced side effects.[6]

Cell Line	Cancer Type	Combination Therapy	Observation	Reference
HuH-6	Human Hepatoblastoma	DHM (25 µM) + Cisplatin	Reduced the IC50 of Cisplatin from 6.33 µM to 5.17 µM.	[2]
HepG2	Human Hepatocellular Carcinoma	DHM (25 µM) + Cisplatin	Reduced the IC50 of Cisplatin from 5.91 µM to 4.54 µM.	[2]
A2780/PTX	Paclitaxel-Resistant Ovarian Cancer	DHM + Paclitaxel	Increased the apoptotic rate from 17.16% (Paclitaxel alone) to 29.25%.	[3]
A2780/DOX	Doxorubicin-Resistant Ovarian Cancer	DHM + Doxorubicin (B1662922)	Increased the apoptotic rate from 17.20% (Doxorubicin alone) to 41.27%.	[3]

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical mechanism by which anticancer agents eliminate malignant cells. DHM has been shown to induce apoptosis in a dose-dependent manner in various cancer cell lines.

Cell Line	Cancer Type	DHM Concentration	Apoptosis Rate (%)	Reference
JAr	Human Choriocarcinoma	40 mg/l (48h)	Increased	[7]
JAr	Human Choriocarcinoma	60 mg/l (48h)	Increased	[7]
JAr	Human Choriocarcinoma	100 mg/l (48h)	Increased	[7]
HuH-6	Human Hepatoblastoma	75 µM (24h)	24.41 ± 2.50	[2]
HepG2	Human Hepatocellular Carcinoma	50 µM (24h)	30.33 ± 3.21	[2]
AGS	Human Gastric Cancer	100 µM (72h)	Significantly increased	[5]
HCCC9810	Human Cholangiocarcinoma	150 µM (24h)	~4-fold increase	[4]
TFK-1	Human Cholangiocarcinoma	150 µM (24h)	~4-fold increase	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are standard protocols for key experiments cited in the evaluation of DHM's anticancer potential.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Seed cells in a 96-well plate at a density of 1x10⁴ cells/well and incubate for 24 hours.[8]

• Treat the cells with various concentrations of DHM or a vehicle control (e.g., DMSO) for the desired time periods (e.g., 24, 48, 72 hours).[8]

• Add 20 µl of 5 mg/ml MTT solution to each well and incubate at 37°C for 4 hours.[8]

• Remove the supernatant and add 150 µl of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Seed cells in a 6-well plate and treat with DHM for the indicated time.[7][8]

• Harvest the cells by trypsinization and wash twice with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add 5 µl of Annexin V-FITC and 5 µl of Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour.[7] Viable cells are Annexin V-FITC and PI negative; early apoptotic cells are Annexin V-FITC positive and PI negative; late apoptotic or necrotic cells are both Annexin V-FITC and PI positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Culture cells in 60-mm dishes and treat with DHM.[8]

• Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at 4°C.[8][9]

• Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.[8][9]

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the DNA content by flow cytometry.[9]

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

• Lyse DHM-treated and control cells in RIPA buffer to extract total proteins.

• Determine the protein concentration using a BCA protein assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.[10]

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.[10]

• Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, p53) overnight at 4°C.[10]

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[10]

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[10]

Visualizing the Mechanisms of Action

Graphviz diagrams are provided to illustrate key signaling pathways and experimental workflows involved in the anticancer effects of Dihydromyricetin.

Figure 1. A generalized workflow for evaluating the anticancer potential of a compound.

Figure 2. The intrinsic apoptosis pathway is a key mechanism of DHM's anticancer activity.

Figure 3. DHM can induce cell cycle arrest, preventing cancer cell proliferation.

Conclusion

Dihydromyricetin exhibits promising anticancer properties through the induction of apoptosis and cell cycle arrest in various cancer cell models. Its ability to synergize with conventional chemotherapeutic agents like cisplatin and doxorubicin suggests its potential as an adjunct therapy to enhance treatment efficacy and overcome drug resistance.[6] The data presented in this guide, along with the detailed protocols, provide a solid foundation for further research into the clinical applications of DHM in oncology. Further in-vivo studies and clinical trials are warranted to fully elucidate its therapeutic potential.

References

• 1. Dihydromyricetin Reduced Bcl-2 Expression via p53 in Human Hepatoma HepG2 Cells | PLOS One [journals.plos.org]
• 2. Frontiers | Dihydromyricetin functions as a tumor suppressor in hepatoblastoma by regulating SOD1/ROS pathway [frontiersin.org]
• 3. Dihydromyricetin Induces Apoptosis and Reverses Drug Resistance in Ovarian Cancer Cells by p53-mediated Downregulation of Survivin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. geneticsmr.org [geneticsmr.org]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Dihydromyricetin induces apoptosis in a human choriocarcinoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dihydromyricetin induces apoptosis and inhibits proliferation in hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cancer.wisc.edu [cancer.wisc.edu]
• 10. Western blot analysis for Bax, Bcl-2 and cleaved caspase 3 in vivo [bio-protocol.org]

Dihydromyricetin: A Comparative Guide to its Anti-inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Dihydromyricetin (DHM), a natural flavonoid, with the well-established anti-inflammatory drugs, Indomethacin (B1671933) and Dexamethasone (B1670325). The information presented is supported by experimental data to facilitate objective evaluation for research and drug development purposes.

Quantitative Comparison of Anti-inflammatory Activity

The following tables summarize the inhibitory effects of Dihydromyricetin (DHM), Indomethacin, and Dexamethasone on key inflammatory mediators. The data has been compiled from various in vitro studies.

Compound	Target Mediator	Cell Line	IC₅₀ Value	Citation
Dihydromyricetin (DHM)	Nitric Oxide (NO)	RAW 264.7 Macrophages	Not explicitly defined, but significant inhibition observed at concentrations of 20-100 mg/L.	[1]
Indomethacin	Nitric Oxide (NO)	RAW 264.7 Macrophages	56.8 µM	[2][3]
Dexamethasone	Nitric Oxide (NO)	RAW 264.7 Macrophages	IC₅₀ = 34.60 µg/mL	[4]
Dihydromyricetin (DHM)	Prostaglandin (B15479496) E₂ (PGE₂)	Not explicitly defined	Dose-dependent inhibition of COX-2 expression, which is responsible for PGE₂ production.	[5]
Indomethacin	Prostaglandin E₂ (PGE₂)	Human Synovial Cells	5.5 ± 0.1 nM	[6]
Dexamethasone	Prostaglandin E₂ (PGE₂)	Human Placental Cells	Dose-dependent inhibition.	[7]
Dihydromyricetin (DHM)	Tumor Necrosis Factor-α (TNF-α)	Various	Significant reduction in a dose-dependent manner.	[5][8]
Indomethacin	Tumor Necrosis Factor-α (TNF-α)	Human Blood Monocytes	143.7 µM	[2][3]
Dexamethasone	Tumor Necrosis Factor-α (TNF-α)	Human Retinal Pericytes	2 nM to 1 µM	[9][10]
Dihydromyricetin (DHM)	Interleukin-6 (IL-6)	Various	Significant reduction in a dose-dependent manner.	[5][8]
Indomethacin	Interleukin-6 (IL-6)	Not explicitly defined	-
Dexamethasone	Interleukin-6 (IL-6)	Human Polymorphonuclear Leukocytes	Dose-dependent inhibition (10⁻⁸ to 10⁻⁶ M).	[11]

Experimental Protocols

Detailed methodologies for key in vitro assays used to evaluate anti-inflammatory effects are provided below.

Nitric Oxide (NO) Production Assay in LPS-Stimulated Macrophages

This assay quantifies the production of nitric oxide, a key inflammatory mediator, by macrophages upon stimulation with lipopolysaccharide (LPS).

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium, such as DMEM, supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a density of approximately 1.5 x 10⁵ cells/mL and incubated for 24 hours to allow for adherence.

• Treatment: The cells are pre-treated with various concentrations of the test compounds (DHM, Indomethacin, Dexamethasone) for a specified period (e.g., 1 hour).

• Stimulation: Following pre-treatment, the cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response and incubated for a further 24 hours.

• NO Measurement: The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with the Griess reagent and measuring the absorbance at a specific wavelength (e.g., 540 nm) using a microplate reader.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells with that of the LPS-stimulated control wells. The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Pro-inflammatory Cytokine (TNF-α and IL-6) Measurement by ELISA

This protocol details the quantification of pro-inflammatory cytokines, such as TNF-α and IL-6, released into the cell culture medium.

• Cell Culture and Treatment: Similar to the NO production assay, cells (e.g., RAW 264.7 macrophages or human peripheral blood mononuclear cells) are cultured, seeded, and treated with test compounds and a stimulant (e.g., LPS).

• Supernatant Collection: After the incubation period, the cell culture supernatant is collected.

• ELISA Procedure:

  • A 96-well plate is coated with a capture antibody specific for the cytokine of interest (TNF-α or IL-6).

  • The plate is washed, and the collected cell culture supernatants and a series of standard concentrations of the recombinant cytokine are added to the wells.

  • After incubation and washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • Following another incubation and washing step, a substrate solution is added, which reacts with the enzyme to produce a measurable color change.

  • The reaction is stopped, and the absorbance is read using a microplate reader.

• Data Analysis: A standard curve is generated by plotting the absorbance values of the standards against their known concentrations. The concentration of the cytokine in the samples is then determined by interpolating their absorbance values on the standard curve. The percentage of inhibition and IC₅₀ values are calculated.

Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by Dihydromyricetin and a general workflow for assessing anti-inflammatory activity.

Experimental workflow for assessing anti-inflammatory activity.

Inhibition of the NF-κB signaling pathway by Dihydromyricetin.

Modulation of the MAPK signaling pathway by Dihydromyricetin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apjai-journal.org [apjai-journal.org]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of Dihydromyricetin on Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory effects of diclofenac and indomethacin on interleukin-1-induced changes in PGE2 release. A novel effect on free arachidonic acid levels in human synovial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dexamethasone inhibits basal and stimulated prostaglandin E2 output from human placental cells by inhibition of prostaglandin H synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Mechanism of Dihydromyricetin on Inflammatory Diseases [frontiersin.org]
• 9. Dexamethasone inhibits high glucose-, TNF-alpha-, and IL-1beta-induced secretion of inflammatory and angiogenic mediators from retinal microvascular pericytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. Inhibition by dexamethasone of the lipopolysaccharide-induced increase in IL-6 mRNA abundance and IL-6 production in human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Dihydromicromelin B and Known Cytotoxic Agents: A Guide for Researchers

A Comparative Benchmarking of Cytotoxic Potency and Mechanistic Pathways

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. This guide provides a comparative analysis of Dihydromicromelin B, a natural product of interest, against two well-established cytotoxic agents: Doxorubicin and Paclitaxel. Due to the current absence of publicly available experimental data on the cytotoxic properties of Dihydromicromelin B, this document serves as both a summary of the known agents and a framework for the future evaluation of Dihydromicromelin B.

Data Presentation: Comparative Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The table below summarizes the IC50 values of Doxorubicin and Paclitaxel across various human cancer cell lines. Data for Dihydromicromelin B remains to be determined.

Compound	Cancer Cell Line	IC50 (µM)	Exposure Time (h)
Dihydromicromelin B	Data Not Available	Data Not Available	Data Not Available
Doxorubicin	AMJ13 (Breast)	223.6 µg/ml	72
LNCaP (Prostate)	0.169	Not Specified
22Rv1 (Prostate)	0.234	Not Specified
PNT1A (Non-tumor Prostate)	0.1705	Not Specified
MCF7 (Breast)	0.23 µM (IC10)	72
HepG2 (Liver)	>10x higher than solution	24-72
Huh7 (Liver)	>10x higher than solution	24-72
SNU449 (Liver)	32.9 (48h), 218 (24h)	24, 48
Paclitaxel	Human Endothelial Cells	0.0001	Not Specified
Non-endothelial Human Cells	0.001 - 0.01	Not Specified
SK-BR-3 (Breast, HER2+)	~5 nM	72
MDA-MB-231 (Breast, Triple Negative)	~10 nM	72
T-47D (Breast, Luminal A)	~2.5 nM	72
Various Human Tumor Cell Lines	0.0025 - 0.0075	24

Mechanism of Action

Doxorubicin: This anthracycline antibiotic primarily functions through DNA intercalation, leading to the inhibition of topoisomerase II and the generation of reactive oxygen species (ROS). These actions result in DNA damage, cell cycle arrest, and ultimately, apoptosis.[1]

Paclitaxel: As a microtubule-stabilizing agent, Paclitaxel disrupts the normal dynamics of the microtubule network, which is essential for mitosis. This interference leads to mitotic arrest and subsequent induction of apoptosis.[2]

Dihydromicromelin B: The mechanism of action for Dihydromicromelin B is currently unknown. Future research should aim to elucidate its molecular targets and downstream signaling effects. Based on the activity of other coumarins isolated from the Micromelum genus, potential mechanisms could involve the induction of apoptosis.

Experimental Protocols

To ensure reproducibility and facilitate comparative analysis, detailed experimental protocols for key cytotoxicity and apoptosis assays are provided below. These protocols are essential for the future evaluation of Dihydromicromelin B.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., Dihydromicromelin B, Doxorubicin, Paclitaxel) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the test compound at its IC50 concentration for a predetermined time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate a key apoptotic signaling pathway and a typical experimental workflow for evaluating cytotoxic agents.

Caption: A proposed intrinsic apoptosis pathway for Dihydromicromelin B.

Caption: A standardized workflow for evaluating novel cytotoxic compounds.

Conclusion and Future Directions

While Doxorubicin and Paclitaxel are potent and well-characterized cytotoxic agents, the development of novel compounds with improved therapeutic indices is a continuous necessity. Dihydromicromelin B, as a natural product, represents a potential candidate for drug development. However, a comprehensive evaluation of its cytotoxic activity and mechanism of action is imperative. The experimental framework provided in this guide offers a clear path for future investigations into Dihydromicromelin B, enabling a direct and meaningful comparison with established chemotherapeutic agents. The elucidation of its IC50 values across a panel of cancer cell lines and the identification of its molecular targets will be the critical next steps in assessing its therapeutic potential.

References

• 1. A new coumarin from the roots of Micromelum minutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Unraveling the Molecular Target of Dihydromicromelin B: A Guide for Researchers

Despite significant interest in the therapeutic potential of natural compounds, the precise molecular target of Dihydromicromelin B, a natural product isolated from the plant genus Micromelum, remains to be definitively identified in publicly available scientific literature. Extensive searches have not yielded specific studies detailing its direct binding partners or the signaling pathways it unequivocally modulates. This guide provides a comprehensive overview of the current landscape of knowledge and outlines potential avenues for future research to elucidate its mechanism of action.

While direct evidence is lacking for Dihydromicromelin B, research on the broader chemical family of coumarins, to which it belongs, and extracts from Micromelum species, offers valuable insights into its potential biological activities.

Known Biological Activities of Related Compounds and Extracts

Extracts from Micromelum minutum, a source of Dihydromicromelin B, have demonstrated a range of biological effects, primarily cytotoxic and anti-inflammatory activities. These observed effects in crude extracts or in studies of related compounds provide a foundation for hypothesizing potential molecular targets for Dihydromicromelin B.

For instance, a closely related compound (by name, but structurally distinct), Dihydromyricetin (DHM), has been more extensively studied. While not a direct analogue, the pathways affected by DHM could suggest potential areas of investigation for Dihydromicromelin B.

Table 1: Summary of Biological Activities of Compounds from Micromelum Species and the Related Compound Dihydromyricetin (DHM)

Compound/Extract	Biological Activity	Observed Effects	Potential Signaling Pathways Implicated
Extracts from Micromelum minutum	Cytotoxicity	Induction of cell death in various cancer cell lines.	Intrinsic apoptotic pathways
Extracts from Micromelum minutum	Anti-inflammatory	Reduction of inflammatory markers.	NF-κB, MAPK signaling
Dihydromyricetin (DHM)	Anti-cancer	Inhibition of cell proliferation, induction of apoptosis.	Wnt/β-catenin, ERK1/2, PI3K/Akt
Dihydromyricetin (DHM)	Anti-inflammatory	Suppression of pro-inflammatory cytokines.	NF-κB, MAPK signaling

It is crucial to reiterate that these findings are not directly on Dihydromicromelin B and should be considered as preliminary leads for further investigation.

Experimental Protocols for Target Identification

To definitively identify the molecular target of Dihydromicromelin B, a systematic approach employing modern target deconvolution techniques is necessary. Below are detailed methodologies for key experiments that could be employed.

Affinity-Based Proteomics

This approach aims to isolate the direct binding partners of Dihydromicromelin B from a complex cellular lysate.

• Experimental Workflow:

  • Probe Synthesis: Chemically synthesize a derivative of Dihydromicromelin B with a linker arm and an affinity tag (e.g., biotin) or a reactive group for immobilization on a solid support (e.g., agarose (B213101) beads).

  • Affinity Chromatography: Incubate the immobilized Dihydromicromelin B with a cellular lysate to allow for the binding of its protein targets.

  • Washing: Thoroughly wash the beads to remove non-specific binding proteins.

  • Elution: Elute the specifically bound proteins by changing the buffer conditions (e.g., pH, ionic strength) or by competing with an excess of free Dihydromicromelin B.

  • Protein Identification: Identify the eluted proteins using mass spectrometry (LC-MS/MS).

• Logical Workflow Diagram:

  Affinity Chromatography Workflow

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to validate target engagement in a cellular context without modifying the compound. It relies on the principle that a protein's thermal stability increases upon ligand binding.

• Experimental Workflow:

  • Cell Treatment: Treat intact cells or cell lysates with Dihydromicromelin B or a vehicle control.

  • Heat Shock: Heat the treated samples across a range of temperatures.

  • Protein Extraction: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Protein Quantification: Quantify the amount of a specific protein remaining in the soluble fraction at each temperature using techniques like Western blotting or mass spectrometry.

  • Data Analysis: A shift in the melting curve to a higher temperature in the presence of Dihydromicromelin B indicates direct binding.

• Signaling Pathway Diagram:

  Principle of CETSA

Future Directions and Comparison with Alternatives

Once a putative molecular target for Dihydromicromelin B is identified, its interaction can be compared with other molecules known to modulate the same target. For example, if Dihydromicromelin B is found to inhibit a specific kinase, its potency (IC50) and binding affinity (Kd) can be benchmarked against known kinase inhibitors. This comparative analysis is essential for understanding its therapeutic potential and for guiding future drug development efforts.

Dihydromyricetin: A Comparative Analysis of its Anticancer Efficacy

For Immediate Release: December 3, 2025

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anticancer efficacy of Dihydromyricetin (B1665482) (DMY), a natural flavonoid compound, against established chemotherapeutic agents—Doxorubicin, Paclitaxel, and Cisplatin—across various human cancer cell lines. This document summarizes key quantitative data on cytotoxic activity, details the experimental protocols for the cited studies, and visualizes the key signaling pathways modulated by DMY.

Comparative Cytotoxicity: Dihydromyricetin vs. Standard Chemotherapies

Dihydromyricetin has demonstrated significant cytotoxic effects against a range of cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a drug's potency, has been determined in multiple studies. Below is a comparative summary of IC50 values for DMY and standard chemotherapeutic agents. It is important to note that IC50 values can vary between studies due to different experimental conditions, such as incubation times and specific assay protocols.

Cancer Type	Cell Line	Dihydromyricetin (DMY) IC50 (µM)	Doxorubicin IC50 (µM)	Paclitaxel IC50 (µM)	Cisplatin IC50 (µM)
Bladder Cancer	T24	22.3 (24h)[1]	-	-	-
UMUC3	16.7 (24h)[1]	-	-	-
Cervical Cancer	HeLa	No toxic effects up to 100 µM (24h)[2]	-	-	-
SiHa	No toxic effects up to 100 µM (24h)[2]	-	-	-
Hepatocellular Carcinoma	HepG2	~100 (48h)	-	-	-
QGY7701	~100 (24h)[3]	-	-	-
SMMC7721	~200 (48h)[3]	-	-	-
Ovarian Cancer	A2780	336.0 (24h)[4]	-	-	-
SKOV3	845.9 (24h)[4]	-	-	-

Mechanisms of Action: Signaling Pathway Modulation

Dihydromyricetin exerts its anticancer effects through the modulation of key cellular signaling pathways involved in cell proliferation, survival, and apoptosis. Notably, DMY has been shown to inhibit the PI3K/Akt and Wnt/β-catenin signaling pathways, both of which are frequently dysregulated in cancer.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell growth and survival. DMY has been shown to suppress this pathway, leading to decreased cancer cell proliferation and induction of apoptosis. In cholangiocarcinoma cells, DMY inhibits the expression of p-PI3K and p-Akt[5][6].

Dihydromyricetin's inhibition of the PI3K/Akt signaling pathway.

Wnt/β-catenin Signaling Pathway

Aberrant activation of the Wnt/β-catenin pathway is a hallmark of many cancers, promoting cell proliferation and stem cell-like properties. DMY has been found to antagonize this pathway, thereby suppressing tumor growth. In nasopharyngeal and cervical cancer cells, DMY has been shown to block the Wnt/β-catenin signaling pathway[7][8][9].

References

• 1. Chemotherapeutic dihydromyricetin with remarkable anti-tumor activity and biosafety for muscle invasive bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin Inhibited Migration and Invasion by Reducing S100A4 Expression through ERK1/2/β-Catenin Pathway in Human Cervical Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin Enhances the Chemo-Sensitivity of Nedaplatin via Regulation of the p53/Bcl-2 Pathway in Hepatocellular Carcinoma Cells | PLOS One [journals.plos.org]
• 4. Dihydromyricetin Induces Apoptosis and Reverses Drug Resistance in Ovarian Cancer Cells by p53-mediated Downregulation of Survivin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihydromyricetin Inhibits Tumor Growth and Epithelial-Mesenchymal Transition through regulating miR-455-3p in Cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dihydromyricetin Exhibits Antitumor Activity in Nasopharyngeal Cancer Cell Through Antagonizing Wnt/β-catenin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. spandidos-publications.com [spandidos-publications.com]

Assessing the Selectivity of Dihydromyricetin for Cancer Cells: A Comparative Guide

A Note on Terminology: Initial searches for "Dihydromicromelin B" did not yield significant results in the context of cancer cell selectivity. However, a closely related and extensively studied natural flavonoid, Dihydromyricetin (B1665482) (DHM) , demonstrates notable selective cytotoxicity towards cancer cells. This guide will focus on the experimental data available for Dihydromyricetin as a case study to assess its selectivity for cancer cells. DHM, a compound found in plants like Ampelopsis grossedentata, has garnered considerable attention for its anti-tumor properties.[1][2]

This guide provides a comparative analysis of Dihydromyricetin's effects on cancerous versus non-cancerous cells, supported by experimental data and detailed methodologies for key assays.

Data Presentation: Comparative Cytotoxicity of Dihydromyricetin

The selectivity of an anticancer compound is a critical determinant of its therapeutic potential, indicating its ability to kill cancer cells while sparing normal, healthy cells. This is often quantified by comparing the half-maximal inhibitory concentration (IC50) between cancerous and non-cancerous cell lines. A lower IC50 value signifies higher potency. The selectivity index (SI), calculated as the ratio of the IC50 for a normal cell line to that of a cancer cell line, provides a measure of this specificity. Higher SI values are indicative of greater cancer cell selectivity.[3]

Below is a summary of the cytotoxic effects of Dihydromyricetin on various cancer and non-cancerous cell lines.

Cell Line	Cell Type	Dihydromyricetin IC50 (µM)	Reference
T24	Muscle Invasive Bladder Cancer	22.3	--INVALID-LINK--
UMUC3	Muscle Invasive Bladder Cancer	16.7	--INVALID-LINK--
RBE	Cholangiocarcinoma	146.6	--INVALID-LINK--
HuH-6	Hepatoblastoma	~75 (for ~50% inhibition)	--INVALID-LINK--
HepG2	Hepatoblastoma	~50 (for ~55% inhibition)	--INVALID-LINK--
NP69	Nasopharyngeal Epithelial (Non-cancerous)	No toxic effect at 5-50 µM	--INVALID-LINK--
HL7702	Normal Human Liver Cell Line (Non-cancerous)	No cytotoxicity observed	--INVALID-LINK--

Experimental Protocols

Detailed methodologies for the key experiments cited in the assessment of Dihydromyricetin's selectivity are provided below.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4][5]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of approximately 1 x 10^4 cells/well and incubate for 24 hours at 37°C.

• Compound Treatment: Aspirate the old media and add 100 µL of fresh media containing various concentrations of Dihydromyricetin to the wells. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well to achieve a final concentration of 0.5 mg/mL. Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully aspirate the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Apoptosis Detection: Annexin V/Propidium Iodide Staining with Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[6][7][8]

Protocol:

• Cell Treatment and Collection: Treat cells with Dihydromyricetin for the specified duration. Collect both adherent and floating cells.

• Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protein Expression Analysis: Western Blotting

Western blotting is used to detect specific proteins in a sample and assess the effect of Dihydromyricetin on key signaling pathways.[9][10]

Protocol:

• Protein Extraction: Lyse Dihydromyricetin-treated and control cells with RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p53, Bcl-2, Bax, cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualizations

Signaling Pathways of Dihydromyricetin in Cancer Cells

Dihydromyricetin has been shown to induce apoptosis and inhibit proliferation in cancer cells through the modulation of several key signaling pathways.

Caption: Key signaling pathways modulated by Dihydromyricetin in cancer cells.

Experimental Workflow for Assessing Cancer Cell Selectivity

The following diagram illustrates a typical workflow for evaluating the selective cytotoxicity of a compound like Dihydromyricetin.

Caption: General workflow for evaluating the selectivity of a test compound.

References

• 1. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 9. Anticancer effects of dihydromyricetin on the proliferation, migration, apoptosis and in vivo tumorigenicity of human hepatocellular carcinoma Hep3B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Dihydromicromelin B: A Comprehensive Guide for Laboratory Professionals

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Dihydromicromelin B with appropriate safety measures to minimize exposure and risk.

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab coat, chemical-resistant gloves (such as nitrile rubber), and safety goggles.

• Ventilation: Conduct all handling and initial disposal steps within a well-ventilated area, preferably inside a chemical fume hood, to avoid the inhalation of any dust or aerosols.

• Spill Management: In the event of a spill, immediately alert personnel in the vicinity. For small spills, contain the material with an inert absorbent (e.g., vermiculite (B1170534) or sand), carefully sweep it up, and place it in a designated hazardous waste container. For larger spills, evacuate the area and follow your institution's emergency response procedures.

II. Waste Classification and Segregation: A Critical First Step

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Dihydromicromelin B and any materials contaminated with it should be classified as non-halogenated organic waste.

Key Segregation Principles:

• Do not mix with incompatible waste streams such as acids, bases, or oxidizers.

• Keep separate from halogenated organic waste (containing chlorine, bromine, fluorine, or iodine).

• Aqueous waste should be collected in a separate container.

The following table summarizes the segregation of common laboratory waste streams relevant to the handling of Dihydromicromelin B.

Waste Stream Category	Description	Examples of Waste	Disposal Container
Solid Chemical Waste	Solid Dihydromicromelin B, contaminated weighing boats, and paper towels.	Solid Dihydromicromelin B, contaminated consumables.	Labeled "Non-Halogenated Solid Organic Waste"
Liquid Chemical Waste	Solutions containing Dihydromicromelin B, and initial solvent rinses of contaminated glassware.	Dihydromicromelin B in organic solvents (e.g., DMSO, ethanol).	Labeled "Non-Halogenated Liquid Organic Waste"
Sharps Waste	Contaminated needles, syringes, or Pasteur pipettes.	Needles used to transfer Dihydromicromelin B solutions.	Puncture-resistant sharps container.
General Laboratory Glass	Uncontaminated glassware.	Clean beakers, flasks.	Designated glass disposal box.

III. Step-by-Step Disposal Protocol for Dihydromicromelin B

Follow this detailed methodology for the safe disposal of Dihydromicromelin B and associated contaminated materials.

Step 1: Waste Collection

• Solid Waste: Carefully place all solid waste, including any residual Dihydromicromelin B powder and contaminated consumables (e.g., pipette tips, weighing paper, gloves), into a designated, clearly labeled waste container for "Non-Halogenated Solid Organic Waste."

• Liquid Waste: Collect all solutions containing Dihydromicromelin B and the initial organic solvent rinses of contaminated glassware into a separate, labeled container for "Non-Halogenated Liquid Organic Waste."

Step 2: Decontamination of Glassware

Proper decontamination of laboratory glassware is essential to prevent cross-contamination and ensure safety.

• Initial Rinse: Rinse the contaminated glassware with a small amount of a suitable organic solvent (e.g., acetone (B3395972) or ethanol) into the designated "Non-Halogenated Liquid Organic Waste" container.

• Washing: Wash the rinsed glassware with an appropriate laboratory detergent and water.

• Final Rinse: Perform a final rinse with deionized water before drying.

Step 3: Waste Storage and Pickup

• Storage: Securely close all waste containers and store them in a designated, well-ventilated satellite accumulation area away from general laboratory traffic.

• Waste Pickup: Arrange for the disposal of the full waste containers through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Always follow your institution's specific procedures for requesting a waste pickup.

IV. Workflow for Dihydromicromelin B Disposal

The following diagram illustrates the logical flow of the disposal process, from initial handling to final waste pickup.

Workflow for the proper disposal of Dihydromicromelin B.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Dihydromicromelin B, fostering a culture of safety and regulatory compliance within their research endeavors.

Personal protective equipment for handling Dihydromicromelin B

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides essential safety and logistical information for handling Dihydromicromelin B in a laboratory setting. As a specific Safety Data Sheet (SDS) is not currently available for this compound, it should be treated as a substance with unknown potential hazards. A conservative approach to handling, storage, and disposal is mandatory to ensure personnel safety and environmental protection.

Pre-Handling Risk Assessment

Given the absence of detailed toxicological data, a thorough risk assessment is the first critical step before any handling of Dihydromicromelin B. It is prudent to assume the compound may be toxic, carcinogenic, or mutagenic.[1][2] All personnel must be trained on the potential hazards and the safety protocols outlined in this guide.

Physical and Chemical Properties

The known quantitative data for Dihydromicromelin B is summarized in the table below. This information is crucial for accurate experimental planning and preparation.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O₆	Biorbyt
Molecular Weight	290.271 g/mol	Biorbyt
CAS Number	94285-06-0	Biorbyt
Storage Temperature	-20°C	Biorbyt

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the most direct line of defense against accidental exposure. The following PPE is mandatory when handling Dihydromicromelin B.[3][4]

PPE Category	Item	Specification and Use
Eye and Face Protection	Safety Goggles or Face Shield	ANSI Z87.1 compliant safety goggles are required to protect from splashes. A face shield should be worn over safety goggles when there is a significant risk of splashing.[2][5][6]
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Double-gloving is advised to provide an extra layer of protection.[2][6]
Body Protection	Laboratory Coat	A flame-resistant lab coat, fully fastened, is required to protect skin and clothing.[2][5]
Respiratory Protection	N95 or higher respirator	To be used if handling the compound outside of a certified chemical fume hood to prevent inhalation of fine particles.
Foot Protection	Closed-toe shoes	To prevent injuries from spills or dropped objects.[3]

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential to minimize the risk of exposure and contamination.

4.1. Engineering Controls:

• Chemical Fume Hood: All handling of Dihydromicromelin B, especially weighing and solubilizing the solid form, must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.[1][7]

• Ventilation: Ensure the laboratory is well-ventilated.[8]

4.2. Procedural Workflow:

The following diagram illustrates the step-by-step procedure for the safe handling of Dihydromicromelin B.

References

• 1. benchchem.com [benchchem.com]
• 2. twu.edu [twu.edu]
• 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 4. westlab.com [westlab.com]
• 5. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. wilcoprime.com [wilcoprime.com]
• 8. Dealing with Unknown Compounds – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]